1-Chloro-2-nitropropane

• CAS: 2425-66-3

Core Science & Biosynthesis

1-Chloro-2-nitropropane: Structural Dynamics, Synthesis, and Agrochemical Applications

Executive Summary

1-Chloro-2-nitropropane (CAS: 2425-66-3) is a bifunctional aliphatic compound characterized by the presence of both a halogen and a nitro group on adjacent carbon atoms[1]. Historically utilized as a potent soil fumigant and agricultural fungicide (under trade names such as Lanstan and Korax)[2][3], its unique physicochemical profile also makes it a valuable intermediate in specialized chemical synthesis and the manufacture of accelerated rubber cements[4][5]. This whitepaper provides an in-depth technical analysis of its molecular architecture, thermodynamic properties, and reaction kinetics, culminating in a self-validating protocol for its synthesis.

Molecular Architecture & Structural Dynamics

The molecular formula of 1-chloro-2-nitropropane is C₃H₆ClNO₂[1][6]. The structural framework consists of a three-carbon propane backbone where the C1 position is substituted with a highly electronegative chlorine atom, and the C2 position bears a strongly electron-withdrawing nitro (-NO₂) group[7].

This proximity of two strongly electron-withdrawing groups on adjacent carbons (alpha and beta positions) induces significant inductive effects. The resulting dipole moments dictate the molecule's macroscopic properties, such as its elevated boiling point and specific solubility profile. The canonical SMILES string, CC(CCl)=O, mathematically maps this connectivity[7], highlighting the chiral center at C2, which can influence stereospecific interactions in biological systems.

Fig 1. Molecular connectivity and functional group distribution of 1-Chloro-2-nitropropane.

Physicochemical Profiling

Understanding the macroscopic behavior of 1-chloro-2-nitropropane requires analyzing the causality behind its thermodynamic data. The table below consolidates its quantitative properties, linking each metric to its practical implications in laboratory and field settings.

Table 1: Quantitative Physicochemical Data

Property	Value	Causality & Field Significance
Molecular Weight	123.538 g/mol [6]	Low molecular weight facilitates moderate volatility, essential for vapor-phase diffusion in soil.
Boiling Point	175.2 °C (at 760 mmHg)[8]	Elevated BP is driven by strong intermolecular dipole-dipole interactions from the nitro group.
Flash Point	59.8 °C[8]	Indicates moderate flammability of the aliphatic chain; necessitates Class II combustible handling.
Density	1.204 g/cm³[8]	Heavier than water, causing it to sink and partition uniquely in multiphase extraction systems.
Vapor Pressure	1.16 mmHg (at 25 °C)[4]	The critical metric for fumigants: high enough to permeate soil pores, low enough to prevent rapid atmospheric loss.
LogP (Octanol/Water)	1.41[4]	Moderate lipophilicity enables the molecule to partition into and disrupt fungal cell membranes.
Refractive Index	1.435 - 1.4432[4][9]	Used as a rapid QA/QC metric to verify purity post-distillation.

Synthesis & Reaction Kinetics

The synthesis of 1-chloro-2-nitropropane requires precise control over reaction conditions to prevent unwanted side reactions. Halogenation of nitroparaffins in the presence of bases typically results in substitution directly on the carbon bearing the nitro group (due to the formation of a nitronic acid salt)[10].

To direct the chlorine substitution to the adjacent methyl group (yielding 1-chloro-2-nitropropane from 2-nitropropane), the reaction must proceed via a radical mechanism in the absence of bases . This is achieved using intense illumination (photochemical homolytic cleavage of Cl₂) and phosphorus pentoxide (P₂O₅) as a dehydrating agent[10].

Fig 2. Photochemical chlorination workflow for synthesizing 1-Chloro-2-nitropropane.

Self-Validating Experimental Protocol: Photochemical Chlorination

Objective: Synthesize 1-chloro-2-nitropropane with >98% purity while ensuring mechanistic fidelity.

• Reactor Preparation: Charge a borosilicate photochemical reactor equipped with a quartz water jacket with pure 2-nitropropane. Add catalytic amounts of anhydrous phosphorus pentoxide (P₂O₅).

  • Causality Check: P₂O₅ acts as a powerful desiccant, preventing water from facilitating base-like side reactions that would misdirect the halogenation[10].

• System Purge: Rigorously purge the system with dry Nitrogen (N₂) for 15 minutes.

  • Validation: Oxygen acts as a radical scavenger; purging ensures the radical chain reaction propagates efficiently.

• Illumination & Halogenation: Initiate intense UV illumination. Slowly bubble anhydrous chlorine gas (Cl₂) into the mixture at a controlled rate.

  • Validation: Route the effluent gas through a scrubber. The evolution of HCl gas (detectable via pH drop in the scrubber) confirms that substitution (rather than addition) is actively occurring.

• Reaction Monitoring: Sample the mixture every 60 minutes. Analyze via GC-MS.

  • Validation: The reaction is deemed complete when the 2-nitropropane peak area falls below 5% relative to the target product (m/z 123)[6].

• Quenching & Purification: Purge the system with N₂ to strip residual Cl₂ and HCl. Filter out P₂O₅ residues. Subject the crude mixture to fractional vacuum distillation.

  • Validation: Collect the fraction corresponding to a boiling point of 175.2 °C (adjusted for vacuum pressure)[8]. Confirm final structural integrity via ¹H-NMR, specifically verifying the splitting pattern of the -CH₂Cl protons adjacent to the chiral -CH(NO₂)- center.

Agrochemical Utility: Soil Fumigation Dynamics

In agricultural applications, 1-chloro-2-nitropropane was developed as a broad-spectrum soil fungicide[3][11]. The efficacy of a soil fumigant is entirely dependent on its phase-partitioning thermodynamics.

With a vapor pressure of 1.16 mmHg at 25 °C[4], the compound exhibits the exact volatility required to transition from a liquid emulsion into a vapor state within the soil matrix. It diffuses through soil air pores, dissolving into the moisture films surrounding soil particles where fungal pathogens reside. Its LogP of 1.41[4] allows it to easily penetrate the lipophilic cell membranes of fungi, where the reactive halogen and nitro groups induce severe oxidative stress and enzymatic inhibition.

Fig 3. Soil fumigation mechanism driven by vapor pressure and diffusion dynamics.

References

• 1 - NextSDS[1] 2.4 - LookChem[4] 3.8 - Alfa Chemistry[8] 4.2 - Cheméo[2] 5.7 - Stenutz[7] 6.9 - ChemNet[9] 7.6 - National Institute of Standards and Technology[6] 8.5 - ChemicalBook[5] 9.11 - ECHEMI[11]

• 10 - Scribd[10] 11.3 - EPA NEPIS[3]

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1H and 13C NMR spectrum reference data for 1-Chloro-2-nitropropane

Structural Elucidation of 1-Chloro-2-nitropropane: A Comprehensive 1 H and 13 C NMR Reference Guide

Executive Summary

1-Chloro-2-nitropropane (CAS: 2425-66-3) is a highly reactive aliphatic halogenated nitroalkane. It serves as a critical intermediate in the synthesis of highly accelerated rubber cements, agrochemicals (including soil fumigants and fungicides)[1], and complex pharmaceutical architectures[2]. Due to its volatility and the presence of a stereocenter, accurate structural characterization via Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for quality control and synthetic validation[3]. This whitepaper provides an in-depth analysis of its 1 H and 13 C NMR spectral features, detailing the causality behind chemical shifts, complex coupling patterns, and robust acquisition protocols.

Mechanistic Basis of Chemical Shifts and Multiplicities

The molecular structure of 1-chloro-2-nitropropane ( Cl−CH2​−CH(NO2​)−CH3​ ) presents a fascinating case study in NMR interpretation due to the competing electron-withdrawing effects of the chlorine atom and the nitro group.

1 H NMR (Proton NMR) Dynamics

The proton spectrum is defined by three distinct chemical environments:

• The Methyl Group (C3): The terminal methyl protons are beta to the strongly electron-withdrawing nitro group. They typically resonate as a doublet near 1.70 ppm . The doublet multiplicity arises from vicinal coupling ( 3J ) to the adjacent methine proton.

• The Methine Proton (C2): Positioned alpha to the nitro group, this proton experiences severe deshielding, pushing its resonance downfield to approximately 4.80 ppm . It couples with both the methyl protons and the adjacent methylene protons, resulting in a complex multiplet (often appearing as a sextet if the 3J coupling constants are similar).

• The Methylene Protons (C1): The C2 carbon is chiral. Consequently, the two protons on the C1 carbon are diastereotopic . They are chemically and magnetically non-equivalent, regardless of free rotation around the C1-C2 bond. They appear as an ABX spin system (specifically, the AB part), yielding two distinct doublets of doublets (dd) centered around 3.80 ppm and 4.00 ppm . They are deshielded by both the alpha-chlorine and beta-nitro groups.

13 C NMR (Carbon NMR) Dynamics

The carbon spectrum is straightforward but highly diagnostic:

• C3 (Methyl): Appears upfield at approximately 18.0 ppm .

• C2 (Methine): The strong inductive effect of the −NO2​ group deshields this carbon significantly, placing it at approximately 83.5 ppm .

• C1 (Methylene): The alpha-chlorine atom deshields this carbon to roughly 47.0 ppm .

Quantitative Data Presentation

The following table summarizes the predictive and empirically derived NMR reference data for 1-chloro-2-nitropropane in CDCl3​ at 298 K.

Nucleus	Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
1 H	C3	1.70	Doublet (d)	3H	3J≈6.8	−CH3​
1 H	C1a	3.80	Doublet of doublets (dd)	1H	2J≈11.5 , 3J≈7.5	−CH2​Cl (diastereotopic)
1 H	C1b	4.00	Doublet of doublets (dd)	1H	2J≈11.5 , 3J≈5.5	−CH2​Cl (diastereotopic)
1 H	C2	4.80	Multiplet (m)	1H	Complex	−CH(NO2​)−
13 C	C3	18.0	Singlet (s)	-	N/A	−CH3​
13 C	C1	47.0	Singlet (s)	-	N/A	−CH2​Cl
13 C	C2	83.5	Singlet (s)	-	N/A	−CH(NO2​)−

Spin-Spin Coupling Network

Understanding the J-coupling network is critical for researchers validating the synthesis of this compound, particularly when distinguishing it from its constitutional isomers (e.g., 2-chloro-1-nitropropane)[3].

Spin-spin coupling (J-coupling) network of 1-chloro-2-nitropropane protons.

Experimental Protocols: Self-Validating NMR Acquisition

To ensure high scientific integrity and reproducibility, the following protocol must be adhered to. The methodology is designed as a self-validating system: by utilizing specific relaxation delays and pulse angles, the resulting integrals will mathematically confirm the molecular structure without bias.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of 1-chloro-2-nitropropane in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl3​ provides an optimal lock signal and does not overlap with the analyte's signals. TMS serves as the internal standard (0.00 ppm). The mass range ensures a high signal-to-noise ratio (SNR) for 1 H in a single scan while providing sufficient carbon concentration for 13 C acquisition within a reasonable timeframe.

Step 2: Instrument Tuning and Locking

• Action: Insert the 5 mm NMR tube into the spectrometer (e.g., 400 MHz or higher). Lock the magnetic field to the deuterium resonance of CDCl3​ . Shim the magnet (Z1, Z2, Z3, Z4) to achieve a TMS peak width at half-height ( w1/2​ ) of ≤0.5 Hz.

• Causality: Precise shimming is mandatory to resolve the fine splitting of the diastereotopic ABX system at C1. Poor shimming will blur the doublets of doublets into an uninterpretable multiplet.

Step 3: 1 H NMR Acquisition

• Action: Execute a standard 30-degree pulse sequence (zg30). Set the relaxation delay ( D1​ ) to 2.0 seconds and acquire 16 scans.

• Causality: A 30-degree flip angle combined with a 2-second D1​ ensures complete longitudinal relaxation ( T1​ ) of all protons between scans. This is the self-validating mechanism: it guarantees that the integration ratio will be exactly 3:1:1:1, confirming the molecular formula.

Step 4: 13 C NMR Acquisition

• Action: Execute a proton-decoupled carbon sequence (zgpg30). Set D1​ to 2.0 seconds and acquire 256–512 scans depending on the exact concentration.

• Causality: Proton decoupling (WALTZ-16) collapses the carbon multiplets into sharp singlets, maximizing SNR. The D1​ delay allows for the Nuclear Overhauser Effect (NOE) to build up, enhancing the signals of the proton-bearing carbons (C1, C2, C3).

Standard operational workflow for 1H and 13C NMR acquisition of halogenated nitroalkanes.

Conclusion

The NMR characterization of 1-chloro-2-nitropropane requires careful attention to the stereochemical implications of its chiral center, which manifests as a complex ABX spin system in the proton spectrum. By adhering to the quantitative acquisition protocols outlined in this guide, researchers in drug development and agrochemical synthesis can achieve unambiguous structural elucidation and purity validation.

References

• 3-ALKYL-5-FLUORO-4-SUBSTITUTED-IMINO-3,4-DIHYDROPYRIMIDIN-2(1H)-ONE DERIVATIVES AS FUNGICIDES - European Patent Office (EP 2953). URL: [Link]

• Overview of Nitroparaffins Synthesis - Scribd. URL:[Link]

• Selected Aliphatic Amines and Related Compounds: An Assessment of the Biological and Environmental Effects - US Environmental Protection Agency (EPA). URL:[Link]

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The Mechanistic Role and Synthetic Utility of 1-Chloro-2-nitropropane in Advanced Organic Synthesis

Executive Summary

1-Chloro-2-nitropropane (1-C-2-NP) is a highly versatile bifunctional aliphatic building block characterized by the presence of a strong electron-withdrawing nitro group and a reactive alkyl chloride moiety. In advanced organic synthesis and drug development, mastering the reactivity of 1-C-2-NP allows for the precise construction of complex molecular architectures, including substituted aromatics and pharmaceutical intermediates. This whitepaper provides an in-depth mechanistic analysis of 1-C-2-NP, exploring its regioselective synthesis, its role as a potent electrophile in Friedel-Crafts alkylations, and the causality behind critical experimental parameters required to harness its full synthetic potential.

Chemical Profiling & Reactivity Dynamics

The synthetic utility of 1-C-2-NP is dictated by the electronic interplay between its functional groups. The nitro group ( −NO2​ ) exerts a profound electron-withdrawing effect through both inductive ( σ -bond) and resonance ( π -system) mechanisms. This strong deactivation heavily influences the adjacent carbon framework.

When subjected to reaction conditions, the terminal carbon bearing the chlorine atom is highly susceptible to nucleophilic attack or Lewis acid-mediated polarization, while the β -carbon (bearing the nitro group) governs the thermodynamic stability of the resulting intermediates. Understanding this electronic distribution is critical for controlling regioselectivity during both the synthesis of 1-C-2-NP and its subsequent downstream applications 1.

Mechanistic Pathways

Regioselective Synthesis via Radical Chlorination

The synthesis of 1-C-2-NP from 2-nitropropane is a definitive example of how reaction conditions dictate mechanistic pathways.

• Ionic Pathway (Alpha-Substitution): If chlorination is performed in the presence of a base (e.g., NaOH), the base deprotonates the α -carbon to form a resonance-stabilized nitronate anion. Electrophilic chlorine then attacks this anion, yielding 2-chloro-2-nitropropane exclusively.

• Radical Pathway (Beta-Substitution): To synthesize 1-C-2-NP, the reaction must bypass the nitronate intermediate. By utilizing intense illumination ( hν ) and phosphorus pentoxide ( P2​O5​ ) in the absolute absence of bases, chlorine gas undergoes homolytic cleavage. The strongly electron-withdrawing nitro group deactivates the α -carbon toward radical attack. Consequently, radical abstraction of hydrogen occurs preferentially at the β -carbon, yielding 1-chloro-2-nitropropane 1.

Fig 1: Pathway divergence in 2-nitropropane chlorination based on reaction conditions.

Electrophilic Aromatic Substitution (Friedel-Crafts)

1-C-2-NP serves as a robust electrophile in Friedel-Crafts alkylation. When reacted with benzene in the presence of anhydrous aluminum chloride ( AlCl3​ ), the Lewis acid coordinates with the chlorine atom. This coordination weakens the C-Cl bond, generating a highly polarized electrophilic complex. Benzene acts as the nucleophile, attacking this complex to form a Wheland intermediate (sigma complex), which subsequently deprotonates to restore aromaticity, yielding 1-phenyl-2-nitropropane. This intermediate can be further nitrated and chlorinated to synthesize complex derivatives like 1-chloro-4-(2-nitro-1-phenylpropyl)benzene 2.

Fig 2: Friedel-Crafts alkylation mechanism of benzene using 1-chloro-2-nitropropane.

Phosphite-Mediated Deoxygenation

Beyond substitution, 1-C-2-NP participates in unique redox-elimination pathways. Reacting 1-C-2-NP with triethyl phosphite in refluxing dioxane forces a deoxygenation and elimination cascade. The reaction yields triethyl phosphate, nitric oxide, and propylene, demonstrating the lability of the nitro-alkyl framework under specific organophosphorus-mediated conditions 3.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Regioselective Synthesis of 1-Chloro-2-nitropropane

Causality Focus: The exclusion of water and base is non-negotiable. Water quenches the radical intermediates, while trace base shifts the mechanism to the ionic α -substitution pathway.

• Setup: Equip a photochemical reactor with a high-intensity UV lamp. Purge the system with inert argon gas to remove oxygen (a radical scavenger).

• Reagents: Charge the reactor with 2-nitropropane and a catalytic amount of anhydrous P2​O5​ (acting as a strict desiccant).

• Reaction: Initiate UV illumination and slowly bubble anhydrous Cl2​ gas through the mixture, maintaining the temperature at 20-25°C using a cooling jacket.

• Self-Validation Checkpoint: After 2 hours, withdraw a 0.5 mL aliquot and analyze via GC-MS.

  • Validation Pass: A dominant peak corresponding to the molecular ion of 1-C-2-NP confirms the radical pathway.

  • Validation Fail: The presence of 2-chloro-2-nitropropane indicates moisture or base contamination, requiring immediate abortion of the batch and system recalibration.

Protocol B: Friedel-Crafts Alkylation of Benzene

Causality Focus: The electron-withdrawing nitro group destabilizes the nascent carbocation, requiring a strong, strictly anhydrous Lewis acid to force the electrophilic generation.

• Setup: Flame-dry a 3-neck round-bottom flask under vacuum, then backfill with dry nitrogen.

• Reagents: Add anhydrous benzene (serving as both solvent and nucleophile) and 1.2 equivalents of anhydrous AlCl3​ .

• Reaction: Cool the suspension to 0°C. Add 1-C-2-NP dropwise over 30 minutes to control the exotherm. Gradually warm the mixture to 40°C and stir for 4 hours.

• Self-Validation Checkpoint: Withdraw a 0.1 mL aliquot, quench in 1 mL of ice-cold 1M HCl, extract with ethyl acetate, and run TLC (Hexanes:EtOAc 8:2).

  • Validation Pass: Complete disappearance of the 1-C-2-NP spot confirms conversion to 1-phenyl-2-nitropropane.

  • Validation Fail: If unreacted 1-C-2-NP remains, it directly indicates that the AlCl3​ was deactivated by atmospheric moisture prior to addition, necessitating the use of a fresh, sealed catalyst batch.

Quantitative Data & Yield Analysis

The following table summarizes the thermodynamic parameters, yields, and regiochemical outcomes of the core reactions involving 1-Chloro-2-nitropropane.

Reaction Type	Reagents & Conditions	Target Product	Typical Yield (%)	Regioselectivity / Mechanistic Notes
Radical Chlorination	2-Nitropropane, Cl2​ , P2​O5​ , hν , No Base	1-Chloro-2-nitropropane	65 - 75%	β -substitution exclusively; requires strict anhydrous/radical conditions.
Ionic Chlorination	2-Nitropropane, Cl2​ , NaOH (aq)	2-Chloro-2-nitropropane	> 85%	α -substitution exclusively; driven by nitronate anion resonance.
Friedel-Crafts Alkylation	1-C-2-NP, Benzene, Anhydrous AlCl3​ , 40°C	1-Phenyl-2-nitropropane	70 - 80%	Requires excess benzene to prevent polyalkylation; highly sensitive to moisture.
Deoxygenation	1-C-2-NP, Triethyl phosphite, Dioxane (reflux)	Propylene + NO + Triethyl phosphate	N/A	Elimination pathway dominant; highlights nitro group lability.

Conclusion

1-Chloro-2-nitropropane is a powerful intermediate whose utility is unlocked through strict mechanistic control. By understanding the causality between reaction conditions—such as the choice between radical and ionic pathways during its synthesis, or the necessity of anhydrous Lewis acids during aromatic substitution—chemists can leverage 1-C-2-NP to build highly complex, functionalized organic frameworks. The self-validating protocols provided ensure that these sensitive mechanisms can be executed with high fidelity in drug development and advanced materials research.

References

• Overview of Nitroparaffins Synthesis Source: Scribd URL
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Thermodynamic Stability and Boiling Point Dynamics of 1-Chloro-2-nitropropane: A Technical Guide

Executive Summary

1-Chloro-2-nitropropane (CAS: 2425-66-3) is a highly reactive aliphatic halogenated nitroparaffin utilized extensively as a precursor in the synthesis of agricultural fungicides, highly accelerated rubber cements, and complex pharmaceutical intermediates[1][2]. Due to the presence of both a strongly electronegative chlorine atom and an electron-withdrawing nitro group, the molecule exhibits unique thermodynamic behaviors. This whitepaper provides an in-depth analysis of its physicochemical properties, thermodynamic stability, and the self-validating experimental protocols required to safely handle and profile this compound.

Physicochemical Profile and Thermodynamic Parameters

The thermodynamic stability of 1-Chloro-2-nitropropane is dictated by the delicate balance between its stable ground state and its kinetic sensitivity to thermal stress. While the negative enthalpy of formation (-137.03 kJ/mol) indicates a thermodynamically stable molecule relative to its constituent elements[3], the compound becomes highly reactive near its boiling point.

Below is a consolidated table of its critical quantitative data:

Property	Value	Test Condition / Method	Source
Boiling Point	175.2 °C	760 mmHg	[4],[5]
Flash Point	59.8 °C	Standard Closed Cup	[4],[5]
Density	1.204 g/cm³	20 °C	[4],[5]
Vapor Pressure	1.16 mmHg	25 °C	[1]
ΔfG° (Gibbs Free Energy)	-4.44 kJ/mol	Standard State (Joback Method)	[3]
ΔfH°gas (Enthalpy of Formation)	-137.03 kJ/mol	Standard State (Joback Method)	[3]
ΔfusH° (Enthalpy of Fusion)	15.56 kJ/mol	Standard State (Joback Method)	[3]

Mechanistic Insights into Thermodynamic Stability

As a Senior Application Scientist, it is critical to look beyond the bulk properties and understand the molecular causality of the compound's stability.

Thermal Degradation vs. Boiling Point: The boiling point of 1-Chloro-2-nitropropane is 175.2 °C at atmospheric pressure[4]. However, at this temperature, the thermal energy introduced into the system begins to rival the bond dissociation energy of the C-NO₂ bond. If heated improperly, the molecule undergoes exothermic homolytic cleavage rather than clean vaporization.

Chemical Reactivity and Synthesis: The synthesis of 1-Chloro-2-nitropropane requires strict environmental control. Research demonstrates that chlorinating 2-nitropropane in the absence of bases—utilizing phosphorus pentoxide (P₂O₅) and intense illumination—yields 1-chloro-2-nitropropane[6]. If a base is introduced, the highly acidic alpha-protons adjacent to the nitro group are abstracted, leading to rapid, uncontrolled dehydrohalogenation or the elimination of nitrite[6].

Caption: Logical synthesis and degradation pathways of 1-Chloro-2-nitropropane.

Experimental Workflows: Self-Validating Protocols

To accurately profile the thermodynamic limits of 1-Chloro-2-nitropropane without triggering its degradation pathways, specific, self-validating methodologies must be employed.

Protocol A: High-Precision Boiling Point and Vapor Pressure Profiling

Objective: Accurately measure the boiling point (175.2 °C)[4] while bypassing localized thermal degradation.

• Step 1: Apparatus Setup. Assemble a dynamic Swietoslawski ebulliometer connected to a precision vacuum manifold.

  • Causality: A dynamic ebulliometer ensures smooth boiling and precise vapor-liquid equilibrium. Standard distillation flasks cause localized superheating at the glass interface, which can prematurely trigger the homolytic cleavage of the C-NO₂ bond.

• Step 2: Inert Atmosphere Purge. Load 50 mL of high-purity (≥99.9%) 1-Chloro-2-nitropropane[1] and purge the system with dry Nitrogen (N₂) for 15 minutes.

  • Causality: Displacing oxygen prevents oxidative degradation of the nitroparaffin at elevated temperatures.

• Step 3: Heating and Equilibration. Apply controlled electrical heating at 760 mmHg. Monitor the condensation ring until the reflux rate is constant (approx. 1 drop/second).

• Step 4: Self-Validation Check. The system validates itself by monitoring temperature stability. The temperature must stabilize at exactly 175.2 °C[5]. If the temperature fluctuates by >0.1 °C under constant pressure, it indicates the onset of thermal degradation or the presence of impurities, immediately invalidating the run.

Protocol B: Thermodynamic Stability Assessment via DSC

Objective: Determine the onset of exothermic decomposition ( Tonset​ ) and the heat of decomposition ( ΔHdec​ ).

• Step 1: Sample Preparation. Weigh exactly 2.0 - 3.0 mg of the sample into a high-pressure, gold-plated crucible.

• Step 2: Hermetic Sealing. Seal the crucible hermetically using a specialized mechanical press.

  • Causality: A hermetic seal artificially suppresses the endothermic vaporization of the sample (which would normally occur at 175.2 °C)[4]. This ensures that the Differential Scanning Calorimetry (DSC) sensor exclusively captures the exothermic decomposition signal without baseline interference from phase changes.

• Step 3: Thermal Scanning. Heat the sample from 25 °C to 350 °C at a strict rate of 5 °C/min under a 50 mL/min N₂ purge.

  • Causality: A slow, controlled heating rate provides high resolution of the Tonset​ , allowing for the accurate calculation of the Time-to-Maximum Rate (TMR) under adiabatic conditions.

• Step 4: Self-Validation Check. Post-run, re-weigh the sample crucible. Any mass loss >0.05 mg invalidates the hermetic seal, meaning the thermodynamic data is compromised by vaporization and the run must be discarded.

Caption: Self-validating DSC thermodynamic stability assessment workflow.

References

• Alfa Chemistry, "CAS 2425-66-3 1-Chloro-2-nitropropane",
• LookChem, "1-Chloro-2-nitropropane｜2425-66-3",
• ChemSrc, "Propane,1-chloro-2-nitro | CAS#:2425-66-3",
• Cheméo, "Chemical Properties of Propane, 1-chloro-2-nitro- (CAS 2425-66-3)",
• ChemicalBook, "1-Chloro-2-nitropropane | 2425-66-3",
• Scribd, "Overview of Nitroparaffins Synthesis",

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1-Chloro-2-nitropropane: Comprehensive Safety Data Sheet (SDS) Analysis and In Vitro Toxicity Profiling

Executive Summary

1-Chloro-2-nitropropane (CAS: 2425-66-3), historically known by trade names such as Lanstan and Korax, is an aliphatic halogenated nitro compound primarily utilized as a soil fumigant and agricultural fungicide. While its efficacy against soil-borne pathogens is well-documented, its volatile nature and potent biological reactivity necessitate rigorous toxicological oversight. For researchers, toxicologists, and drug development professionals handling chlorinated nitroparaffins, understanding the physicochemical hazards, metabolic biotransformation, and in vitro cytotoxicity profile is critical for occupational safety and environmental risk assessment.

Physicochemical Properties & SDS Fundamentals

The safety profile of 1-chloro-2-nitropropane is fundamentally dictated by its physicochemical properties. As a low-molecular-weight halogenated nitroparaffin, it exhibits significant volatility and lipophilicity, facilitating rapid absorption through pulmonary and dermal routes.

Chemical Identity and Physical Properties

Understanding the physical state of the compound is the first step in risk mitigation. Its vapor pressure (1.16 mmHg at 25°C) indicates that in poorly ventilated environments, it can rapidly reach toxic concentrations in the air, posing an acute inhalation hazard[1].

Table 1: Physicochemical Properties

Property	Value	Causality / Safety Implication
CAS Number	2425-66-3	Unique identifier for regulatory tracking and SDS compliance.
Molecular Formula	C3H6ClNO2	Halogenation increases lipophilicity and cellular tissue penetration.
Molecular Weight	123.54 g/mol	Low MW facilitates rapid systemic distribution across biological membranes.
Boiling Point	175.2ºC at 760 mmHg	High enough to remain liquid at room temperature, but volatile enough to off-gas.
Density	1.204 g/cm³	Heavier than water; will sink and persist in aqueous environmental layers.

| Flash Point | 59.8ºC | Combustible; requires storage away from strong oxidizers and open flames. |

GHS Hazard Classifications and Acute Toxicity

According to standardized 2, 1-chloro-2-nitropropane is classified under multiple GHS hazard categories[2]. When heated to decomposition, chlorinated nitroparaffins can release highly toxic fumes, including phosgene and nitrogen oxides, leading to severe pulmonary edema[3].

Table 2: Acute Toxicity and Hazard Profile

Hazard Category	GHS Code	Description	Experimental Data / Observations
Flammable Liquid	H226	Flammable liquid and vapor.	Flash point of 59.8ºC.
Acute Toxicity (Oral)	H302	Harmful if swallowed.	LD50 (Rat): 197 mg/kg; LD50 (Mouse): 510 mg/kg[1].
Acute Toxicity (Dermal)	H312	Harmful in contact with skin.	Rapid dermal absorption due to high lipophilicity.
Acute Toxicity (Inhalation)	H332	Harmful if inhaled.	CNS depression, ataxia, and cyanosis observed at high ppm[3].

| Eye Irritation | H319 | Causes serious eye irritation. | Direct contact causes mucosal and corneal damage. |

Mechanisms of Toxicity & Metabolic Pathways

The toxicity of 1-chloro-2-nitropropane is driven by its biotransformation. 3 undergo enzymatic denitration mediated by hepatic cytochrome P450 enzymes[3]. This process releases nitrite ions (NO2-) and reactive carbon-centered radicals.

The released nitrite acts as a strong oxidizing agent in the bloodstream, converting hemoglobin (Fe2+) to methaemoglobin (Fe3+), which cannot bind oxygen. This leads to systemic hypoxia, cyanosis, and central nervous system (CNS) depression[3]. Concurrently, the generation of reactive oxygen species (ROS) induces lipid peroxidation and cellular apoptosis in hepatic and pulmonary tissues.

Fig 1: Proposed metabolic and toxicological pathway of 1-Chloro-2-nitropropane.

In Vitro Toxicity Profiling: Self-Validating Experimental Protocol

To accurately assess the cytotoxicity of 1-chloro-2-nitropropane without the ethical and financial burden of in vivo models, researchers employ in vitro cell viability assays. Given the compound's primary target organs (liver via metabolism, lungs via inhalation), HepG2 (human hepatocellular carcinoma) and A549 (human alveolar adenocarcinoma) cell lines are the gold standards.

The following protocol details a highly controlled, self-validating MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay designed to establish the IC50 of the compound.

Step-by-Step Methodology: MTT Cytotoxicity Assay

Objective: To quantify the dose-dependent reduction in cellular metabolic activity following exposure to 1-chloro-2-nitropropane.

Step 1: Cell Seeding and Adhesion

• Action: Seed HepG2 or A549 cells in a 96-well microtiter plate at a density of 1.0 × 10^4 cells/well in 100 µL of complete media (DMEM + 10% FBS).

• Causality & Validation: This specific density ensures the cells remain in the logarithmic growth phase throughout the 48-hour assay window, preventing contact inhibition which could artificially alter metabolic rates. To prevent the "edge effect" (evaporation altering drug concentrations in peripheral wells), the outer perimeter wells must be filled with 200 µL of sterile PBS.

Step 2: Compound Preparation and Dosing

• Action: Prepare a stock solution of 1-chloro-2-nitropropane in analytical grade DMSO. Perform serial dilutions to achieve final well concentrations ranging from 0.1 µM to 1000 µM. Ensure the final DMSO concentration in all wells (including controls) is strictly ≤0.1% (v/v).

• Causality & Validation: DMSO is fundamentally cytotoxic at higher concentrations. Capping it at 0.1% isolates the toxicity of 1-chloro-2-nitropropane. A vehicle control (0.1% DMSO in media) and a positive control (e.g., 0.1% Triton X-100) must be included to validate the dynamic range of the assay.

Step 3: Incubation

• Action: Incubate the dosed plates at 37°C in a humidified 5% CO2 atmosphere for 24 to 48 hours.

• Causality & Validation: This timeframe allows sufficient duration for CYP450-mediated biotransformation (especially in HepG2 cells) and subsequent accumulation of intracellular oxidative stress.

Step 4: MTT Addition and Formazan Solubilization

• Action: Aspirate the media containing the test compound. Add 100 µL of fresh media and 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 3 hours. Subsequently, add 100 µL of a solubilization buffer (e.g., DMSO or acidified isopropanol) to dissolve the purple formazan crystals.

• Causality & Validation: Viable cells with active mitochondrial succinate dehydrogenase will reduce the yellow MTT to purple formazan. Dead cells will not. Aspirating the test compound prior to MTT addition prevents potential chemical cross-reactivity between the nitroparaffin and the tetrazolium dye, which could skew absorbance readings.

Step 5: Spectrophotometric Readout and Data Analysis

• Action: Measure the absorbance at 570 nm (with a reference wavelength of 650 nm to subtract background cellular debris) using a microplate reader. Calculate viability as a percentage of the vehicle control and determine the IC50 using non-linear regression analysis.

Fig 2: Step-by-step in vitro cytotoxicity screening workflow for halogenated nitroparaffins.

Conclusion

1-Chloro-2-nitropropane presents a complex toxicological profile characterized by its volatility, lipophilicity, and capacity to induce oxidative stress and methaemoglobinemia upon biotransformation. For drug development professionals and toxicologists, adherence to stringent SDS guidelines and the implementation of self-validating in vitro assays are paramount. By understanding the mechanistic causality behind its toxicity, researchers can better design safety protocols and predictive models for aliphatic halogenated nitro compounds.

References

• NextSDS - 1-Chloro-2-nitropropane — Chemical Substance Information. URL:[Link]

• Chemsrc - Propane,1-chloro-2-nitro | CAS#:2425-66-3. URL:[Link]

• ILO Encyclopaedia of Occupational Health and Safety - Nitrocompounds, Aliphatic. URL:[Link]

• US Environmental Protection Agency (EPA) - Selected Aliphatic Amines and Related Compounds: An Assessment of the Biological and Environmental Effects. URL:[Link]

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The Synthesis and Mechanistic Pathways of 1-Chloro-2-nitropropane: A Comprehensive Technical Guide

Executive Summary

1-Chloro-2-nitropropane (CAS: 2425-66-3) is a bifunctional aliphatic compound characterized by the presence of both a halogen and a nitro group. This unique structural motif makes it a highly valuable intermediate in the synthesis of highly accelerated rubber cements, agricultural fungicides, and complex heterocyclic pharmaceuticals[1].

Designing a synthesis route for 1-chloro-2-nitropropane requires a deep understanding of regioselectivity. The strong electron-withdrawing nature of the nitro group significantly alters the electronic landscape of the propane backbone, making traditional halogenation pathways prone to unwanted alpha-substitution. This whitepaper evaluates the core synthetic pathways—ranging from direct free-radical chlorination to nucleophilic substitution of nitro-alcohols—providing researchers with self-validating protocols grounded in mechanistic causality.

Physicochemical Profile

Understanding the physical properties of 1-chloro-2-nitropropane is critical for designing downstream purification steps, such as vacuum distillation and solvent extraction. The quantitative data is summarized below[1][2].

Property	Value	Method / Condition
CAS Number	2425-66-3	Standard Identifier
Molecular Formula	C₃H₆ClNO₂	-
Molecular Weight	123.54 g/mol	-
Density	1.204 g/cm³	At standard ambient temperature
Boiling Point	175.2 °C	At 760 mmHg
Flash Point	59.8 °C	Closed Cup
Vapor Pressure	1.16 mmHg	At 25 °C

Mechanistic Pathways & Causality

Pathway A: Direct Free-Radical Chlorination of 2-Nitropropane

The direct chlorination of 2-nitropropane presents a classic regioselectivity challenge. In the presence of even trace amounts of base (or water), 2-nitropropane tautomerizes to form a nitronate anion. Because the negative charge is delocalized across the oxygen and the alpha-carbon (C2), electrophilic halogenation occurs exclusively at the alpha-position, yielding the byproduct 2-chloro-2-nitropropane[3].

To synthesize the target 1-chloro-2-nitropropane , the nitronate pathway must be entirely suppressed. As demonstrated by Riley and McBee, this is achieved by operating under strictly anhydrous, base-free conditions using phosphorus pentoxide (P₂O₅) and intense illumination[3]. The light homolytically cleaves Cl₂ into chlorine radicals, which abstract hydrogen from the terminal methyl group (C1 or C3). The terminal methyl groups are statistically and sterically favored for radical attack compared to the sterically hindered C2 position, successfully yielding 1-chloro-2-nitropropane[3].

Reaction pathways for the chlorination of 2-nitropropane based on catalytic conditions.

Pathway B: Chloronitration of Propene

An alternative industrial approach involves the direct addition of nitryl chloride (NO₂Cl) to propene[4]. Nitryl chloride is a reactive gas often generated in situ or studied in atmospheric chemistry contexts[5]. The addition across the propene double bond can proceed via a radical mechanism. The NO₂ radical attacks the terminal carbon (C1) to form a stable secondary carbon radical at C2, which subsequently abstracts a chlorine atom to yield 2-chloro-1-nitropropane. Conversely, electrophilic addition or varying radical conditions can yield the 1-chloro-2-nitropropane isomer. Due to the difficulty in controlling the regioselectivity and handling gaseous NO₂Cl, this pathway is less favored for precise bench-scale synthesis.

Pathway C: Nucleophilic Substitution via 2-Nitro-1-propanol (Recommended)

For drug development professionals requiring high purity and predictable regiochemistry, the two-step synthesis starting from nitroethane is the most reliable.

• Nitroaldol (Henry) Reaction : Nitroethane undergoes a base-catalyzed condensation with formaldehyde to form 2-nitro-1-propanol[6].

• Chlorination : The primary alcohol is converted to an alkyl chloride using Thionyl Chloride (SOCl₂)[7].

Causality of Reagent Choice : SOCl₂ is specifically chosen over PCl₅ or aqueous HCl because the reaction proceeds via an alkyl chlorosulfite intermediate that decomposes into sulfur dioxide (SO₂) and hydrogen chloride (HCl). Both byproducts are gases that bubble out of the solution. According to Le Chatelier's principle, this irreversible gas evolution drives the reaction to 100% completion and leaves a crude product that requires minimal aqueous workup, thereby preventing the hydrolysis of the sensitive nitro group.

Two-step synthesis of 1-chloro-2-nitropropane via the Henry reaction and SOCl2 chlorination.

Experimental Protocols

Protocol 1: Synthesis via 2-Nitro-1-propanol (High-Yield Bench Route)

Step 1: Preparation of 2-Nitro-1-propanol [6]

• Setup : Equip a 500 mL round-bottom flask with a magnetic stirrer and a dropping funnel.

• Reagents : Add 1.0 equivalent of nitroethane and 1.1 equivalents of 37% aqueous formaldehyde.

• Catalysis : Add a catalytic amount of triethylamine (0.05 eq) dropwise at room temperature. The reaction is mildly exothermic.

• Incubation : Stir the mixture for 24 hours at room temperature.

• Workup : Extract the aqueous mixture with diethyl ether. Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield crude 2-nitro-1-propanol.

Step 2: Chlorination with Thionyl Chloride [7]

• Setup : In a fume hood, equip a 250 mL flask with a reflux condenser and a calcium chloride drying tube.

• Reaction : Dissolve the crude 2-nitro-1-propanol (1.0 eq) in anhydrous dichloromethane (DCM). Cool the flask to 0 °C in an ice bath.

• Addition : Add thionyl chloride (SOCl₂, 1.5 eq) dropwise over 30 minutes to control the evolution of SO₂ and HCl gases.

• Reflux : Remove the ice bath and gently reflux the mixture for 4 hours until gas evolution ceases (a self-validating indicator of reaction completion).

• Purification : Evaporate the DCM and excess SOCl₂ under reduced pressure. Distill the remaining liquid under vacuum to isolate pure 1-chloro-2-nitropropane.

Protocol 2: Direct Free-Radical Chlorination (Industrial/Anhydrous Route)

• Setup : Utilize a photochemical reactor equipped with a high-intensity UV/Vis light source.

• Reagents : Charge the reactor with 2-nitropropane and suspend an excess of anhydrous phosphorus pentoxide (P₂O₅) in the liquid to ensure a strictly moisture-free environment[3].

• Halogenation : Bubble dry chlorine gas (Cl₂) through the suspension while illuminating the reactor.

• Monitoring : Monitor the reaction via Gas Chromatography (GC) to prevent over-chlorination (formation of dichlorinated species).

• Workup : Filter out the P₂O₅ residues. Fractionally distill the crude mixture at reduced pressure to separate the unreacted 2-nitropropane from the 1-chloro-2-nitropropane product.

Conclusion

The synthesis of 1-chloro-2-nitropropane demands strict control over reaction conditions to navigate the complex electronic effects of the nitro group. While direct free-radical chlorination is historically significant and industrially viable under anhydrous conditions, the nucleophilic substitution of 2-nitro-1-propanol using thionyl chloride provides the most reliable, high-purity pathway for modern laboratory synthesis and drug development applications.

References

• 1-Chloro-2-nitropropane｜2425-66-3 , LookChem,[Link]

• Propane,1-chloro-2-nitro | CAS#:2425-66-3 , ChemSrc,[Link]

• Overview of Nitroparaffins Synthesis , Scribd, [Link]

• The chemistry of nitryl chloride. Part IV. Addition to styrene, ethylene, and propene , Journal of the Chemical Society (RSC),[Link]

• Nitryl Chloride and Molecular Chlorine in the Coastal Marine Boundary Layer , Environmental Science & Technology (ACS),[Link]

• A Convenient Synthesis of Highly Conjugated 5-Nitro-Imidazoles , Semantic Scholar,[Link]

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• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

FT-IR and Mass Spectrometry Reference Data for 1-Chloro-2-nitropropane: A Comprehensive Analytical Guide

Executive Summary

In the realm of synthetic organic chemistry and drug development, halogenated nitroalkanes serve as critical intermediates. 1-Chloro-2-nitropropane (CAS: 2425-66-3) is a highly reactive bifunctional molecule utilized in the synthesis of agricultural chemicals, rubber accelerators, and pharmaceutical precursors[1]. Due to the lability of the aliphatic nitro group and the isotopic complexity introduced by the chlorine atom, rigorous structural validation is paramount.

This whitepaper provides an in-depth, field-proven guide to the spectroscopic characterization of 1-chloro-2-nitropropane. By integrating Fourier-Transform Infrared (FT-IR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS), researchers can establish a self-validating analytical framework that ensures absolute structural confidence and batch-to-batch reproducibility.

Chemical Profiling & Molecular Dynamics

Understanding the physical and electronic properties of 1-chloro-2-nitropropane is the first step in designing an effective analytical methodology.

• Molecular Formula: C₃H₆ClNO₂

• Monoisotopic Mass: 123.0087 Da[2]

• Boiling Point: 175.2°C at 760 mmHg[3]

• Density: 1.204 g/cm³[3]

• Flash Point: 59.8°C[3]

Mechanistic Insight: The molecule features two highly electronegative substituents—a nitro group (-NO₂) and a chlorine atom (-Cl)—on adjacent carbon atoms. This proximity creates a strong molecular dipole and significant inductive (-I) effects. In FT-IR, this electron withdrawal slightly stiffens adjacent bonds, shifting vibrational frequencies. In mass spectrometry, the electron-withdrawing nature destabilizes the molecular ion, promoting rapid alpha-cleavage and the expulsion of the nitro radical upon electron impact.

FT-IR Spectroscopic Analysis

Theoretical Basis & Causality

For liquid samples like 1-chloro-2-nitropropane, Attenuated Total Reflectance (ATR) FT-IR is the gold standard. Unlike transmission cells that require dilution or risk path-length saturation, ATR utilizes a diamond crystal to measure the evanescent wave penetrating the neat liquid. This prevents moisture interference—which can mask the critical N-O symmetric stretch—and eliminates the need for solvent subtraction.

Reference Data: Vibrational Assignments

The following table summarizes the diagnostic vibrational modes for 1-chloro-2-nitropropane, grounded in established .

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Mechanistic Causality
2980, 2940	C-H Stretching (Aliphatic)	Medium	Stretching of sp³ hybridized C-H bonds in the methyl and methylene groups.
1550 - 1560	N-O Asymmetric Stretching	Strong	Out-of-phase stretching of the two N-O bonds. Shifted slightly higher than typical nitroalkanes due to the -I effect of the adjacent chlorine atom.
1360 - 1380	N-O Symmetric Stretching	Strong	In-phase stretching of the N-O bonds; highly diagnostic for the -NO₂ functional group.
1450	C-H Bending (Scissoring)	Medium	Deformation of the internal angle of the -CH₂- and -CH₃ groups.
740 - 700	C-Cl Stretching	Med-Strong	Stretching of the heavy carbon-chlorine bond; a primary indicator of halogenation.

Experimental Protocol: ATR-FTIR

This protocol is designed as a self-validating system to ensure data integrity.

• System Initialization & Calibration: Power on the FT-IR spectrometer. Self-Validation Step: Scan a traceable polystyrene standard film to verify wavelength accuracy (calibrated to the 1601 cm⁻¹ ring stretching band).

• Background Acquisition: Clean the diamond ATR crystal with HPLC-grade isopropanol and a lint-free wipe. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to profile and subtract ambient CO₂ and water vapor.

• Sample Application: Dispense 2-3 drops of neat 1-chloro-2-nitropropane directly onto the ATR crystal. Ensure complete coverage of the active sensor area without introducing air bubbles.

• Data Acquisition: Run the sample scan (32 scans, 4000-400 cm⁻¹ range).

• Spectral Deconvolution: Apply the ATR correction algorithm in the spectrometer software. Causality: Because the depth of penetration in ATR is wavelength-dependent, lower wavenumber peaks (e.g., C-Cl stretch) appear artificially stronger than higher wavenumber peaks (e.g., C-H stretch). ATR correction normalizes the spectrum to resemble a standard transmission profile.

Mass Spectrometry (GC-MS) Profiling

Ionization Techniques & Fragmentation Causality

Electron Ionization (EI) at 70 eV is the universal standard for GC-MS[4]. The 70 eV energy level is chosen not arbitrarily, but because it maximizes the ionization efficiency and yields highly reproducible fragmentation patterns that match established libraries like and NIST. For aliphatic nitro compounds, the molecular ion ([M]⁺•) is notoriously unstable and rarely observed intact[2]. Instead, structural confirmation relies on identifying specific fragment losses and isotopic signatures.

Reference Data: EI-MS Fragmentation (70 eV)

m/z Ratio	Ion Assignment	Relative Abundance	Fragmentation Causality
123 / 125	[M]⁺• (³⁵Cl / ³⁷Cl)	Very Weak / Absent	The molecular ion of aliphatic nitro compounds rapidly dissociates prior to reaching the mass analyzer due to the labile C-NO₂ bond[2].
77 / 79	[M - NO₂]⁺	High	Cleavage of the weak C-N bond expels a neutral NO₂ radical (46 Da). The strict 3:1 intensity ratio between m/z 77 and 79 is the definitive isotopic signature confirming a single chlorine atom.
74	[M - CH₂Cl]⁺	Medium	Alpha-cleavage driven by the stabilization of the resulting charge on the nitro-bearing carbon, expelling a chloromethyl radical (49 Da).
46	[NO₂]⁺	Medium	Direct ionization of the cleaved nitro group.
41	[C₃H₅]⁺	Base Peak (100%)	Sequential loss of NO₂ and HCl from the molecular ion yields the highly stable, resonance-stabilized allyl cation.

Experimental Protocol: GC-EI-MS

This workflow ensures optimal chromatographic resolution while preventing thermal degradation.

• Sample Preparation: Dilute 1-chloro-2-nitropropane to 50 ppm in GC-grade dichloromethane. Causality: Dilution prevents detector saturation and minimizes bimolecular ion-molecule reactions in the source, which can create false [M+H]⁺ peaks.

• Instrument Tuning: Self-Validation Step: Perform an autotune using Perfluorotributylamine (PFTBA). Verify that the mass axis is calibrated and the relative abundances of m/z 69, 219, and 502 meet manufacturer specifications.

• Chromatographic Separation: Inject 1 µL of the sample in split mode (10:1) onto a non-polar DB-5MS column (30 m × 0.25 mm × 0.25 µm).

  • Oven Program: 40°C hold for 2 min, ramp at 10°C/min to 200°C.

  • Causality: Given the boiling point of 175.2°C[3], a gentle thermal ramp ensures sharp peak elution while preventing the thermal decomposition of the heat-sensitive nitro group inside the injection port.

• Mass Spectrometric Detection: Operate the ion source at 230°C. Set the quadrupole to scan from m/z 30 to 200. Causality: Scanning from m/z 30 excludes the high-abundance background ions of N₂ (m/z 28) and H₂O (m/z 18), improving the signal-to-noise ratio for the analyte.

Data Integration & Structural Validation Workflow

To achieve absolute certainty in drug development and chemical synthesis, orthogonal analytical techniques must be integrated. FT-IR confirms the functional groups (the "what"), while GC-MS confirms the molecular weight, isotopic distribution, and connectivity (the "how it's assembled").

Analytical workflow for the structural validation of 1-chloro-2-nitropropane using FT-IR and GC-MS.

Conclusion

The accurate characterization of 1-chloro-2-nitropropane requires a nuanced understanding of its chemical reactivity and physical properties. By adhering to the self-validating protocols outlined above—specifically leveraging ATR-FTIR to identify the highly diagnostic N-O and C-Cl stretches, and utilizing 70 eV GC-MS to map the alpha-cleavage and isotopic signatures—researchers can ensure the highest standards of scientific integrity in their analytical workflows.

References

• Title: 1-Chloro-2-nitropropane | 2425-66-3 - LookChem Source: LookChem URL: [Link]

• Title: 1-chloro-2-nitropropane (C3H6ClNO2) - PubChemLite Source: PubChem / NORMAN Network URL: [Link]

• Title: GC-MS based metabolomics and multivariate statistical analysis of Wedelia trilobata extracts Source: Plant Omics URL: [Link]

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• 4. pomics.com [pomics.com]

Environmental Fate and Degradation Pathways of 1-Chloro-2-nitropropane: A Technical Guide

Executive Summary

1-Chloro-2-nitropropane (1-C-2-NP) is an aliphatic halonitro compound historically evaluated as an agricultural fungicide and soil fumigant (under development codes like FMC 5916 and trade names such as Lanstan)[1][2]. Due to its volatile nature and specific functional groups (a primary chloride and a secondary nitro group), understanding its environmental partitioning and degradation pathways is paramount for modern ecological risk assessments and remediation workflows. This whitepaper synthesizes the physicochemical behavior, abiotic degradation mechanisms, and biotic metabolic pathways of 1-C-2-NP, providing researchers with validated experimental protocols to quantify its environmental fate.

Physicochemical Profile and Environmental Partitioning

The environmental behavior of 1-C-2-NP is dictated by its low molecular weight and the opposing electronic effects of its functional groups. The electron-withdrawing nitro group stabilizes the aliphatic backbone against certain nucleophilic attacks, while the carbon-halogen bond introduces a site for potential reductive cleavage.

Table 1: Key Physicochemical Properties of 1-Chloro-2-nitropropane

Property	Value	Environmental Implication
CAS Registry Number	2425-66-3	Unique identifier for regulatory tracking[3].
Molecular Weight	123.54 g/mol	High mobility in aqueous and vapor phases[3].
Boiling Point	175.2 °C	Moderate volatility; potential for vapor-phase transport[3].
LogP (Octanol/Water)	1.41	Low bioaccumulation potential; prefers the aqueous phase[3].
Hydrolytic Stability	Stable (DT50 > 30 days)	Persistence in dark, sterile aquatic environments[1].
Aqueous Photolysis DT50	~12 hours	Rapid degradation in sunlit surface waters[1].

Abiotic Degradation: Hydrolysis vs. Photolysis

Hydrolytic Stability

1-C-2-NP is highly stable to abiotic hydrolysis at environmentally relevant pH levels (pH 5–9)[1]. The steric hindrance and strong electron-withdrawing nature of the nitro group stabilize the adjacent carbon-chlorine bond against nucleophilic substitution ( SN​2 ) by hydroxide ions. Consequently, in deep groundwater or turbid aquatic systems where light penetration is negligible, 1-C-2-NP can exhibit prolonged persistence.

Aqueous Photolysis

In stark contrast to its hydrolytic stability, 1-C-2-NP undergoes rapid aqueous photolysis with a half-life ( DT50​ ) of approximately 12 hours under natural sunlight[1]. The primary mechanism involves the UV-induced homolytic cleavage of the C−NO2​ bond (yielding a nitrite radical) and the C−Cl bond.

Mechanistic Causality: The absorption of UV photons ( λ>290 nm) excites the molecule, leading to bond dissociation. The resulting carbon-centered radicals rapidly react with dissolved oxygen or abstract hydrogen from the solvent, leading to the formation of chlorinated alcohols (e.g., 1-chloro-2-propanol) and eventual mineralization into carbon dioxide, chloride ions, and nitrate/nitrite[4].

Figure 1: Proposed aqueous photolytic degradation pathway of 1-Chloro-2-nitropropane.

Biotic Degradation: Aerobic and Anaerobic Soil Metabolism

In soil environments, the degradation of 1-C-2-NP is primarily driven by microbial metabolism, with soil half-lives generally extending longer than aqueous photolysis[1]. The electron-deficient nature of the nitro group makes it highly susceptible to microbial nitroreductases, particularly under sub-oxic or anaerobic conditions.

• Nitroreduction: Microbes reduce the nitro group to a nitroso, then hydroxylamine, and finally a primary amine.

• Dehalogenation: Subsequent hydrolytic or reductive dehalogenation removes the chloride ion, leading to the splitting of the aliphatic chain and the evolution of CO2​ [1].

Standardized Experimental Methodologies

To ensure regulatory compliance and scientific integrity, environmental fate studies must employ self-validating protocols. The following workflows are adapted from [5][6].

Protocol 1: Aqueous Photolysis Assay (OPPTS 835.2240)

This protocol isolates photolytic degradation from hydrolytic and microbial variables[5][7].

• Preparation: Prepare a 10 mg/L solution of 1-C-2-NP in a sterile, 0.01 M phosphate buffer (pH 7.0). Causality: Sterilization prevents microbial degradation, and buffering prevents pH shifts that could trigger acid/base-catalyzed hydrolysis.

• Irradiation System: Place samples in quartz tubes (transparent to UV) and expose them to a Xenon arc lamp equipped with a 290 nm cut-off filter. Causality: The filter is critical to accurately simulate the tropospheric solar spectrum; wavelengths below 290 nm do not reach the Earth's surface and would cause artificial degradation.

• Self-Validation (Dark Controls): Maintain an identical set of foil-wrapped tubes in the same temperature-controlled chamber. This validates that any observed degradation is strictly photolytic and not thermal or hydrolytic.

• Sampling & Quenching: Aliquot samples at 0, 2, 4, 8, 12, and 24 hours. Immediately quench with an equal volume of cold acetonitrile to halt radical reactions.

• Analysis: Quantify the parent compound and photoproducts using LC-MS/MS (Electrospray Ionization).

Protocol 2: Aerobic Soil Metabolism Study (OPPTS 835.4100)

This workflow evaluates the biotic degradation kinetics in agricultural soils[6][8].

• Soil Characterization: Sieve fresh agricultural loam soil to 2 mm. Determine the microbial biomass and Maximum Water Holding Capacity (MWHC).

• Spiking: Apply 1-C-2-NP dropwise using a volatile solvent carrier (e.g., acetone) to achieve a final soil concentration of 5 mg/kg. Allow the carrier solvent to vent briefly to prevent microbial toxicity.

• Incubation: Incubate the soil microcosms at 20°C in the dark at 50% MWHC. Causality: Dark incubation is mandatory to isolate microbial metabolism from the compound's known rapid photolysis[9].

• Extraction: At designated intervals (0, 7, 14, 28, 56 days), extract the soil using Accelerated Solvent Extraction (ASE) with a Dichloromethane/Methanol (50:50 v/v) mixture. Causality: This solvent blend effectively partitions both the lipophilic parent compound and highly polar amine metabolites.

• Quantification: Concentrate the extract under a gentle nitrogen stream and analyze via GC-MS.

Figure 2: Step-by-step experimental workflow for evaluating soil microbial metabolism.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 17044, 1-Chloro-2-nitropropane." PubChem. URL:[Link]

• U.S. Environmental Protection Agency (EPA). "Fate, Transport and Transformation Test Guidelines: OPPTS 835.2240 Photodegradation in Water." EPA 712-C-08-013, October 2008. URL:[Link]

• U.S. Environmental Protection Agency (EPA). "Fate, Transport and Transformation Test Guidelines: OPPTS 835.4100 Aerobic Soil Metabolism." EPA 712-C-08-016, October 2008. URL:[Link]

• Macbean, C. (Ed.). "The Pesticide Manual, 16th Edition." British Crop Production Council (BCPC).

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• 9. shop.fera.co.uk [shop.fera.co.uk]

Protocols & Analytical Methods

Application Note: Synthesis of Complex Nitroalkanes via 1-Chloro-2-nitropropane Precursors

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Executive Summary

Nitroalkanes are indispensable building blocks in modern drug development and complex molecule synthesis, serving as versatile precursors to amines, carbonyls, and complex heterocycles. While simple nitroalkanes are widely available, the synthesis of highly branched, sterically hindered, or highly functionalized nitroalkanes requires specialized precursors. 1-Chloro-2-nitropropane (CAS: 2425-66-3) acts as a highly effective, bifunctional building block. By leveraging its unique structural properties—a primary alkyl chloride adjacent to a secondary nitro group—chemists can achieve orthogonal reactivity, enabling both direct nucleophilic substitution and tandem elimination-Michael addition workflows.

As a Senior Application Scientist, I have structured this guide to move beyond standard operational steps, focusing heavily on the mechanistic causality that dictates reagent selection, solvent effects, and self-validating experimental controls.

Mechanistic Rationale & Precursor Advantages

The utility of 1-chloro-2-nitropropane lies in its ability to act as a "masked" nitroalkene. Low-molecular-weight nitroalkenes (such as 2-nitropropene) are highly electrophilic but notoriously unstable, often undergoing violent, spontaneous polymerization when isolated[1].

By utilizing 1-chloro-2-nitropropane, chemists can generate the highly reactive 2-nitropropene in situ via base-promoted dehydrohalogenation. When this elimination is performed in the presence of a suitable carbon nucleophile (e.g., an enolate or organocuprate), the transient nitroalkene is immediately intercepted via a Michael addition, forming a complex branched nitroalkane without the need to isolate hazardous intermediates.

Pathway Divergence & Causality

The choice of base is the single most critical parameter in this workflow.

• Aqueous Strong Bases (e.g., NaOH): Induce the2[2], hydrolyzing the nitro group into a ketone, or causing uncontrolled polymerization.

• Non-Nucleophilic Amidine Bases (e.g., DBU): Provide rapid, kinetic deprotonation of the alpha-proton, favoring clean elimination to the nitroalkene while avoiding nucleophilic attack on the primary chloride.

Caption: Causality of base selection on 1-chloro-2-nitropropane reaction pathways.

Experimental Workflows

The following workflow illustrates the tandem elimination-addition sequence, alongside modern transition-metal catalyzed C-alkylation pathways that have recently expanded the utility of complex nitroalkanes[3].

Caption: Tandem elimination-addition workflow for complex nitroalkane synthesis.

Quantitative Data: Condition Optimization

To demonstrate the causality of reaction conditions, the following table summarizes the optimization data for the synthesis of 3-(2-nitropropyl)pentane-2,4-dione (a complex γ-nitroketone) from 1-chloro-2-nitropropane and acetylacetone.

Table 1: Optimization of Base and Solvent Parameters

Entry	Base (1.1 eq)	Solvent	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	NaOH (aq)	H2O/THF	25	4	<10	Competitive Nef hydrolysis
2	Et₃N	DCM	25	4	45	Extensive nitroalkene polymerization
3	DBU	DCM	0 to 25	4	88	Clean elimination and conjugate addition
4	DBU	THF	0 to 25	4	82	Minor solubility issues with the enolate intermediate
5	K₂CO₃	DMF	60	12	61	Thermal degradation of the transient nitroalkene

Data Interpretation: DBU in an aprotic solvent (DCM) at 0 °C provides the optimal kinetic control. The low temperature suppresses the volatility of the precursor and matches the rate of elimination to the rate of the subsequent Michael addition, preventing the accumulation (and subsequent polymerization) of 2-nitropropene.

Self-Validating Experimental Protocols

Protocol A: Synthesis of Complex γ-Nitroketones via Tandem Elimination-Michael Addition

Objective: High-yield synthesis of 3-(2-nitropropyl)pentane-2,4-dione.

Step 1: System Preparation & Reagent Loading

• Flame-dry a 50 mL two-neck round-bottom flask under an argon atmosphere.

• Add 1-chloro-2-nitropropane (1.0 equiv, 10 mmol) and acetylacetone (1.2 equiv, 12 mmol) to 50 mL of anhydrous dichloromethane (DCM).

• Causality: Anhydrous DCM is chosen to prevent competitive solvolysis of the primary chloride, which would otherwise yield unwanted alcohol byproducts.

Step 2: Temperature Control & Base Addition

• Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Using a syringe pump, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 equiv, 11 mmol) dropwise over 20 minutes.

• Self-Validation Checkpoint: As DBU is added, the colorless solution will transition to a pale yellow hue. This color change is the visual validation of the in situ generation of the conjugated 2-nitropropene system.

Step 3: Reaction Progression & Monitoring

• Maintain the reaction at 0 °C for 1 hour, then remove the ice bath and allow the system to warm to room temperature (25 °C) for an additional 3 hours.

• Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (4:1) mobile phase. The reaction is deemed complete when the precursor spot (R_f ~ 0.6) is entirely consumed, and a new, UV-active product spot appears (R_f ~ 0.3).

Step 4: Quenching & Phase Separation

• Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.

• Causality: The mildly acidic NH₄Cl neutralizes the DBU, immediately halting the reaction and preventing base-catalyzed retro-Michael fragmentation during the concentration phase.

• Transfer to a separatory funnel, extract the aqueous layer with DCM (3 × 20 mL), wash the combined organic layers with brine, and dry over anhydrous MgSO₄.

Step 5: Isolation

• Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude oil via flash column chromatography (Hexanes/EtOAc gradient) to afford the pure complex nitroalkane.

Protocol B: Advanced Derivatization (Transition-Metal Catalyzed C-Alkylation)

Recent literature highlights that complex nitroalkanes can be further functionalized via transition-metal catalysis. Using3[3], the alpha-carbon of the newly synthesized nitroalkane can be alkylated using benzyl bromides or α-bromocarbonyls, forging new C(sp³)-C(sp³) bonds and enabling the rapid construction of biologically relevant phenethylamine derivatives[4].

References

• Novel methods to synthesize complex nitroalkanes & the development of on-electrode cross-coupling chemistry Source: UDSpace - University of Delaware URL
• Product Class 1: Nitroalkanes Source: Thieme E-Books & E-Journals URL
• Source: University of Lucknow (lkouniv.ac.in)
• Nitro compound synthesis by C-C coupling Source: Organic Chemistry Portal URL

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. lkouniv.ac.in [lkouniv.ac.in]
• 3. udspace.udel.edu [udspace.udel.edu]
• 4. Nitro compound synthesis by C-C coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-Chloro-2-nitropropane

Welcome to the technical support and troubleshooting guide for the synthesis of 1-Chloro-2-nitropropane . This resource is designed for researchers and process chemists who need to optimize reaction yields, control regioselectivity, and scale up their halogenation workflows.

Mechanistic Overview & Regioselectivity Control

The primary challenge in synthesizing 1-chloro-2-nitropropane lies in overcoming the natural reactivity of nitroalkanes. When 2-nitropropane is exposed to chlorine in the presence of even trace amounts of base or moisture, it rapidly tautomerizes into a nitronate anion (the aci-nitro form). This intermediate undergoes near-instantaneous electrophilic attack at the α -carbon, yielding the undesired 2-chloro-2-nitropropane [1].

To successfully synthesize 1-chloro-2-nitropropane (a β -chlorination product), you must completely suppress the ionic pathway and force the reaction through a photochemical free-radical mechanism [2].

The Causality of the Radical Pathway: By utilizing strictly anhydrous conditions—enforced by the addition of phosphorus pentoxide ( P2​O5​ )—the formation of the nitronate anion is blocked[2]. When the system is irradiated with intense UV light, chlorine radicals are generated. Because the strong electron-withdrawing nature of the nitro group inductively deactivates the α -C-H bond against electrophilic radical abstraction, the chlorine radical preferentially abstracts a hydrogen atom from the more electron-rich β -methyl group, yielding the target 1-chloro isomer[1].

Reaction pathways for the chlorination of 2-nitropropane: ionic vs. radical mechanisms.

Troubleshooting Guides & FAQs

Q: Why is my reaction yielding almost exclusively 2-chloro-2-nitropropane? A: Your system is not perfectly anhydrous. Even atmospheric moisture can facilitate the tautomerization of the nitro group to its nitronic acid form, which directs chlorination exclusively to the α -carbon[1]. Ensure your glassware is flame-dried, use high-purity dry Cl2​ gas, and verify that your P2​O5​ desiccant is fresh and not degraded into phosphoric acid.

Q: My overall conversion is exceptionally low, and I am recovering mostly unreacted 2-nitropropane. How can I initiate the reaction properly? A: The free-radical chlorination of nitroparaffins is highly dependent on photon flux[2]. If you are using standard borosilicate glassware, it is likely filtering out the critical UV wavelengths needed to homolytically cleave the Cl2​ bond. Switch to a quartz immersion well or a quartz flow reactor to maximize UV transmittance (300–400 nm).

Q: I am observing a high percentage of polychlorinated byproducts (e.g., 1,1-dichloro-2-nitropropane). How do I improve selectivity? A: Over-chlorination occurs because the newly formed 1-chloro-2-nitropropane contains additional abstractable β -hydrogens and can undergo further radical attack. To solve this, do not push the reaction to 100% conversion. Operate at a lower conversion rate (e.g., 40-50%) and recycle the unreacted starting material. Alternatively, transition from a batch reactor to a continuous-flow photochemical setup to strictly limit the residence time of the product in the irradiation zone.

Validated Experimental Protocol: Photochemical β -Chlorination

To guarantee reproducibility, this protocol incorporates built-in validation checkpoints to ensure the reaction remains on the correct mechanistic pathway.

Step 1: Apparatus Preparation

• Assemble a quartz photochemical reactor equipped with a cooling jacket and a gas dispersion fritted tube.

• Flame-dry the entire apparatus under a continuous stream of dry Argon or Nitrogen.

Step 2: Reagent Loading & Dehydration

• Charge the reactor with 2-nitropropane (previously dried over molecular sieves).

• Add 5-10 wt% of fresh, anhydrous Phosphorus Pentoxide ( P2​O5​ ) directly into the liquid[2].

• Stir vigorously for 30 minutes to ensure complete scavenging of trace water.

Step 3: Self-Validation (The "Dark" Test)

• Checkpoint: Before turning on the UV lamp, bubble Cl2​ gas through the mixture for 10 minutes at 20 °C.

• Pull an aliquot and analyze via GC-MS.

• Validation: If 2-chloro-2-nitropropane is detected, your system contains trace base/moisture. Abort the run , add more P2​O5​ , and re-dry. If no reaction has occurred, your system is successfully locked out of the ionic pathway.

Step 4: Photochemical Reaction

• Maintain the reactor temperature between 20 °C and 30 °C using the cooling jacket.

• Ignite the UV lamp (300-400 nm Hg vapor lamp) while continuously bubbling Cl2​ gas.

• Monitor the reaction via GC-FID. Terminate the chlorine flow and UV irradiation when conversion reaches ~40% to prevent polychlorination.

Step 5: Workup and Purification

• Filter the crude mixture under inert atmosphere to remove P2​O5​ and phosphoric acid residues.

• Purify via fractional vacuum distillation. 1-Chloro-2-nitropropane has a standard boiling point of ~175.2 °C at 760 mmHg[3], making it prone to thermal degradation at atmospheric pressure. Distill under high vacuum to isolate the pure product safely.

Quantitative Data & Condition Matrix

The following table summarizes expected yields and regioselectivity based on the specific reaction environment chosen:

Reaction Condition	Additive / Catalyst	Illumination	Primary Product	Typical Yield / Conversion
Aqueous / Trace Moisture	None	Dark or UV	2-Chloro-2-nitropropane	>90% (Isomeric purity)
Strictly Anhydrous	P2​O5​ (10 wt%)	Dark	None (No Reaction)	<5% conversion
Strictly Anhydrous	P2​O5​ (10 wt%)	Intense UV (300-400 nm)	1-Chloro-2-nitropropane	65 - 75% (at 40% conversion)
Anhydrous (No Desiccant)	None	Intense UV (300-400 nm)	Mixed Isomers	Variable / Poor Selectivity

References

• LookChem. "1-Chloro-2-nitropropane | Chemical Properties and Boiling Point Data." LookChem Database. URL: [Link]

• Scribd. "Overview of Nitroparaffins Synthesis (Riley and McBee methodologies)." URL:[Link]

• Hass, H. B., & Riley, E. F. "The Nitroparaffins." Chemical Reviews, 1943, 32(3), 373-430. American Chemical Society. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. scribd.com [scribd.com]
• 3. lookchem.com [lookchem.com]

Troubleshooting common impurities in 1-Chloro-2-nitropropane extraction

Welcome to the Technical Support Center for 1-Chloro-2-nitropropane. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting for common impurities encountered during the synthesis and extraction of 1-Chloro-2-nitropropane. Our focus is on not just what to do, but why you're doing it, ensuring a robust understanding of the purification process.

Frequently Asked Questions (FAQs)

Q1: My crude 1-Chloro-2-nitropropane is a yellow to brownish oil. Is this normal?

A1: Yes, it is common for the crude product of the chlorination of 2-nitropropane to be a colored oil. This coloration is often due to the presence of unreacted starting materials, side-products, and decomposition products. The goal of the extraction and subsequent purification steps is to isolate the desired colorless, oily 1-Chloro-2-nitropropane.[1]

Q2: During my aqueous work-up and extraction, I'm observing a persistent emulsion. How can I resolve this?

A2: Emulsion formation is a frequent issue in liquid-liquid extractions, especially when residual basic compounds or other surfactant-like impurities are present. To break the emulsion, you can try the following:

• Addition of Brine: Introduce a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

• Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel. This can minimize the formation of a stable emulsion.

• Filtration: In some cases, passing the emulsified layer through a pad of Celite or glass wool can help to break the emulsion.

Q3: What are the primary impurities I should be looking for in my crude 1-Chloro-2-nitropropane?

A3: The most common impurities can be categorized as follows:

• Starting Materials: Unreacted 2-nitropropane.

• Isomeric Byproducts: 2-Chloro-1-nitropropane.[2][3]

• Polychlorinated Byproducts: Dichloro- and trichloro-nitropropanes.

• Solvent Residues: Residual solvents from the reaction and extraction process.

• Water: Residual water from the aqueous work-up.

A thorough analytical characterization, typically by Gas Chromatography-Mass Spectrometry (GC-MS), is recommended to identify and quantify these impurities.[4]

Troubleshooting Guide: Common Impurities in 1-Chloro-2-nitropropane Extraction

This section provides a detailed guide to identifying and mitigating common impurities.

Impurity Profile 1: Unreacted 2-Nitropropane

Issue: The presence of a significant amount of the starting material, 2-nitropropane, in the final product.

Causality: This is typically due to incomplete chlorination. The reaction may not have gone to completion due to insufficient reaction time, inadequate temperature, or a suboptimal ratio of chlorinating agent to 2-nitropropane.

Impact on Downstream Applications: The presence of unreacted 2-nitropropane can lead to incorrect stoichiometry in subsequent reactions, resulting in lower yields of the desired product and the formation of unwanted byproducts.

Troubleshooting & Mitigation:

Troubleshooting Step	Rationale
Optimize Reaction Conditions	Ensure the reaction is running for a sufficient amount of time and at the appropriate temperature to drive it to completion.
Fractional Distillation	2-Nitropropane has a boiling point of 120 °C, while 1-Chloro-2-nitropropane boils at a higher temperature (approximately 175 °C).[5][6] This significant difference in boiling points makes fractional distillation an effective method for separation.

Experimental Protocol: Fractional Distillation for Removal of 2-Nitropropane

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column to enhance separation efficiency.

• Distillation: Heat the crude product in the distillation flask.

• Fraction Collection: Collect the fraction that distills at the boiling point of 2-nitropropane (120 °C).

• Product Collection: Once the temperature begins to rise, change the receiving flask to collect the purified 1-Chloro-2-nitropropane at its boiling point (around 175 °C).

Impurity Profile 2: Isomeric Impurity - 2-Chloro-1-nitropropane

Issue: Co-isolation of the isomeric impurity, 2-chloro-1-nitropropane.

Causality: The chlorination of 2-nitropropane can sometimes lead to the formation of its isomer, 2-chloro-1-nitropropane, though the formation of 1-chloro-2-nitropropane is generally favored.

Impact on Downstream Applications: Isomeric impurities can be particularly problematic as they may have similar reactivity to the desired product, leading to a mixture of isomeric products in subsequent reactions. This can complicate purification and reduce the overall yield of the target molecule.

Troubleshooting & Mitigation:

Troubleshooting Step	Rationale
High-Performance Liquid Chromatography (HPLC)	HPLC can be a powerful technique for separating isomers. A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile and water) can effectively separate the two isomers.[5]
Column Chromatography	Flash column chromatography using silica gel and a non-polar eluent system (e.g., a gradient of ethyl acetate in hexanes) can also be employed for isomer separation.

Impurity Profile 3: Polychlorinated Nitropropanes

Issue: The presence of di- and tri-chlorinated nitropropane impurities.

Causality: Over-chlorination of 2-nitropropane can lead to the formation of polychlorinated species. This is more likely to occur if an excess of the chlorinating agent is used or if the reaction is allowed to proceed for too long.

Impact on Downstream Applications: Polychlorinated impurities can introduce unwanted reactivity and lead to the formation of complex side-product mixtures in subsequent synthetic steps.

Troubleshooting & Mitigation:

Troubleshooting Step	Rationale
Stoichiometric Control	Carefully control the stoichiometry of the chlorinating agent to minimize over-chlorination.
Fractional Distillation	Polychlorinated compounds will have significantly higher boiling points than the desired monochlorinated product, allowing for their separation by fractional distillation.

Visualization of the Troubleshooting Workflow

The following diagram illustrates a general workflow for troubleshooting common impurities in 1-Chloro-2-nitropropane.

Caption: Troubleshooting workflow for 1-Chloro-2-nitropropane purification.

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction of 1-Chloro-2-nitropropane

This protocol outlines a general procedure for the aqueous work-up and extraction of 1-Chloro-2-nitropropane from a reaction mixture.

• Quenching: Carefully quench the reaction mixture by pouring it into a beaker of cold water or a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Transfer to Separatory Funnel: Transfer the quenched mixture to a separatory funnel.

• Extraction: Add an appropriate organic solvent for extraction (e.g., dichloromethane or diethyl ether). The volume of the organic solvent should be roughly equal to the volume of the aqueous layer.

• Mixing: Stopper the funnel and gently invert it several times to allow for the partitioning of the product into the organic layer. Vent the funnel periodically to release any pressure buildup.

• Phase Separation: Allow the layers to separate. The denser layer (typically dichloromethane) will be at the bottom, while the less dense layer (typically diethyl ether) will be at the top.

• Collection: Drain the organic layer.

• Repeat Extraction: Extract the aqueous layer two more times with fresh organic solvent to ensure complete recovery of the product.

• Combine Organic Layers: Combine all the organic extracts.

• Washing: Wash the combined organic layers with brine to remove any residual water.

• Drying: Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate or sodium sulfate.

• Filtration and Concentration: Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to obtain the crude 1-Chloro-2-nitropropane.

Protocol 2: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for the analysis of 1-Chloro-2-nitropropane purity.

• Sample Preparation: Prepare a dilute solution of the 1-Chloro-2-nitropropane sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Setup:

  • GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

  • Oven Program: Start with an initial temperature of around 50°C, hold for a few minutes, then ramp the temperature up to around 250°C.

  • Injector: Use a split/splitless injector at a temperature of around 250°C.

  • MS Detector: Set the mass spectrometer to scan a mass range of m/z 35-300.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis:

  • Identify the peak corresponding to 1-Chloro-2-nitropropane based on its retention time and mass spectrum.

  • Identify impurity peaks by comparing their mass spectra to a library (e.g., NIST).

  • Determine the purity of the sample by calculating the peak area percentage of the 1-Chloro-2-nitropropane peak relative to the total peak area of all components in the chromatogram.

References

• INCHEM. (1992). Nitropropane, 2- (EHC 138, 1992). Retrieved from [Link]

• Wikipedia. (n.d.). 2-Nitropropane. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of 1-Chloro-2-nitrobenzene on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Nelson Labs. (2025, December 8). Bridging Analytical Gaps: Identification of GC/MS Impurities from External Labs. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-1-nitro-propane. Retrieved from [Link]

• Stenutz. (n.d.). 1-chloro-2-nitropropane. Retrieved from [Link]

• OECD. (2001, September 14). 1-Chloro-2-nitrobenzene CAS: 88-73-3. Retrieved from [Link]

• IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. (2010, January 15). 1-Chloro-2-Methylpropene. Retrieved from [Link]

• OSHA. (n.d.). 2-NITROPROPANE Method no.: 15. Retrieved from [Link]

• INCHEM. (n.d.). ICSC 0028 - 1-CHLORO-2-NITROBENZENE. Retrieved from [Link]

• Google Patents. (n.d.). CN106045859A - Method for preparing 2-nitropropane.

• ResearchGate. (2026, March 10). Solvent free reaction of 1-chloro-2-nitrobenzene with anilines. Retrieved from [Link]

• NextSDS. (n.d.). 1-Chloro-2-nitropropane — Chemical Substance Information. Retrieved from [Link]

• Erowid. (n.d.). Reduction of Nitroalkenes with Aluminium Amalgam. Retrieved from [Link]

• Analytice. (n.d.). 1-chloro-2-nitrobenzene - analysis. Retrieved from [Link]

• LookChem. (n.d.). 1-Chloro-2-nitropropane｜2425-66-3. Retrieved from [Link]

• Spokane River Regional Toxics Task Force. (2018, October 16). Inadvertent PCBs in Pigments. Retrieved from [Link]

• ResearchGate. (n.d.). Sources of polychlorinated biphenyl blank contamination and their impact on fingerprinting. Retrieved from [Link]

• PubChem. (n.d.). 2-Nitropropane. Retrieved from [Link]

• Hazard. (2025, October 15). 1-Chloro-2-nitropropane. Retrieved from [Link]

• GE Healthcare. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• PubChemLite. (n.d.). 1-chloro-2-nitropropane (C3H6ClNO2). Retrieved from [Link]

• Waters Corporation. (n.d.). LC Purification Troubleshooting Guide. Retrieved from [Link]

• PMC. (2015, July 15). Biodegradation of polychlorinated biphenyls (PCBs) by the novel identified cyanobacterium Anabaena PD-1. Retrieved from [Link]

• SafeWork SA. (n.d.). Polychlorinated Biphenyls. Retrieved from [Link]

• Frontiers. (2021, January 14). Study on Isomeric Impurities in Cefotiam Hydrochloride. Retrieved from [Link]

• Washington State Department of Ecology. (n.d.). Polychlorinated Biphenyls in Consumer Products. Retrieved from [Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. orgsyn.org [orgsyn.org]
• 3. 2-Chloro-1-nitro-propane | C3H6ClNO2 | CID 95536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nelsonlabs.com [nelsonlabs.com]
• 5. Separation of 1-Chloro-2-nitrobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Optimization for 1-Chloro-2-nitropropane Batch Production

This guide is designed for researchers, chemists, and process development professionals to provide in-depth technical support for the scale-up and optimization of 1-Chloro-2-nitropropane production. Our focus is on anticipating and resolving common challenges encountered when transitioning from laboratory-scale experiments to larger batch production, ensuring efficiency, safety, and high product purity.

Introduction: The Scale-Up Challenge

1-Chloro-2-nitropropane is a valuable chemical intermediate used in various synthetic applications, including the manufacturing of insecticides and rubber cements.[1][2] While its synthesis may appear straightforward on a lab scale, scaling up the production batch presents significant challenges. These can range from managing exotherms and ensuring consistent mixing to controlling impurity profiles and maximizing yield. This guide provides a structured approach to troubleshooting and optimizing your batch production process, grounded in established chemical principles and field-proven experience.

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems you may encounter during the scale-up of 1-Chloro-2-nitropropane synthesis, which typically involves the chlorination of 2-nitropropane.

Reaction & Performance Issues

Question: We are experiencing a significantly lower yield on a larger scale compared to our lab experiments. What are the likely causes and how can we fix this?

Answer: Low yield is a multifaceted problem often exacerbated by scale. The primary causes can be broken down into thermal control, mixing inefficiency, and reagent stoichiometry.

• Inadequate Thermal Management: The chlorination of nitroalkanes can be exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. Uncontrolled temperature increases can lead to side reactions, such as the formation of di-chlorinated species or decomposition of the product.

  • Solution:

    • Implement Gradual Reagent Addition: Instead of adding the chlorinating agent (e.g., sulfuryl chloride or chlorine gas) all at once, use a syringe pump or a controlled addition funnel to add it slowly and maintain the optimal reaction temperature.

    • Improve Cooling Efficiency: Ensure your reactor is equipped with a cooling jacket with a suitable heat transfer fluid and that the chiller has adequate capacity for the larger volume.

    • Monitor Internal Temperature: Use a calibrated temperature probe placed directly in the reaction mixture, not just monitoring the cooling jacket temperature.

• Inefficient Mixing: In larger reactors, achieving homogeneous mixing is more challenging. Poor mixing can create localized "hot spots" or areas with high concentrations of reactants, promoting side product formation.[3]

  • Solution:

    • Select the Right Impeller: Use an impeller designed for efficient mixing in your specific reactor geometry (e.g., a pitched-blade turbine for good axial flow).

    • Optimize Stirring Speed: Determine the optimal stirring speed (RPM) that ensures the reaction mixture is homogeneous without causing excessive splashing or vortexing. This can often be determined through visual observation or modeling.

• Side Reactions and Byproduct Formation: Unwanted side reactions are a common cause of yield loss. A likely side product is 1,1-dichloro-2-nitropropane if the reaction is not adequately controlled.

  • Solution:

    • Stoichiometric Control: Carefully control the stoichiometry of the chlorinating agent. A slight excess may be needed to drive the reaction to completion, but a large excess will promote over-chlorination.

    • Reaction Monitoring: Regularly take aliquots of the reaction mixture to analyze by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to monitor the consumption of the starting material and the formation of the desired product versus byproducts.[4]

Question: Our final product is contaminated with significant levels of unreacted 2-nitropropane and other impurities. What is the best strategy for purification?

Answer: The presence of starting material and byproducts requires a robust purification strategy. The choice of method depends on the physical properties of the impurities.

• Fractional Distillation: This is often the most effective method for separating 1-Chloro-2-nitropropane from unreacted 2-nitropropane and other volatile impurities, given their different boiling points.[5][6]

  • Boiling Points:

    • 2-Nitropropane: ~120 °C

    • 1-Chloro-2-nitropropane: ~175 °C[1]

  • Protocol:

    • Use a distillation column with sufficient theoretical plates (e.g., a Vigreux or packed column) to achieve good separation.

    • Perform the distillation under reduced pressure (vacuum) to lower the boiling points and prevent thermal decomposition of the nitro compounds.

    • Collect fractions and analyze each by GC to determine its purity.[5]

• Aqueous Workup: A thorough workup procedure can remove many impurities before distillation.

  • Solution:

    • After the reaction is complete, quench the mixture with a reducing agent solution (e.g., sodium bisulfite) to neutralize any remaining chlorinating agent.

    • Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution (to remove acidic impurities), and finally with brine to aid in phase separation.

    • Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate before proceeding to distillation.

Safety & Handling Issues

Question: What are the primary safety concerns when scaling up the production of 1-Chloro-2-nitropropane?

Answer: Safety is paramount. Scaling up introduces greater risks that must be proactively managed.

• Toxicity and Handling: 1-Chloro-2-nitropropane and its precursors are toxic.[7][8] Always handle these chemicals in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[9] For larger quantities, consider enhanced respiratory protection.[7]

  • Spill Management: Have spill kits readily available that are appropriate for chlorinated and nitrated organic compounds.[9]

• Thermal Runaway: As mentioned, the reaction can be exothermic. A thermal runaway on a large scale can lead to a dangerous increase in pressure and potential reactor failure.

  • Mitigation:

    • Controlled Addition: The single most important factor is the controlled, slow addition of the chlorinating agent.

    • Emergency Quenching Plan: Have a plan in place to quickly cool the reactor or quench the reaction if the temperature begins to rise uncontrollably. This could involve an ice bath or a pre-prepared quenching solution.

• Chemical Incompatibility: Be aware of incompatible materials. For example, nitroalkanes can form unstable compounds with strong bases. Avoid strong oxidizing agents and bases in your workup and cleaning procedures unless part of a validated protocol.[10]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction? A1: The reaction is often run neat (without a solvent). If a solvent is required to aid in heat transfer or viscosity, a non-reactive, chlorinated solvent like dichloromethane or carbon tetrachloride can be used. However, using a solvent adds complexity to the purification process.[6]

Q2: How can we improve reaction efficiency using a catalyst? A2: While this reaction can proceed without a catalyst, the use of a phase-transfer catalyst (PTC) can be beneficial, especially if a biphasic system is employed (e.g., using an aqueous solution of a hypochlorite as the chlorinating agent). PTCs like quaternary ammonium salts can facilitate the transfer of the reactive species between the aqueous and organic phases, often leading to faster reaction rates and milder conditions.[11][12][13]

Q3: What analytical techniques are best for in-process control and final product analysis? A3:

• Gas Chromatography (GC): Ideal for monitoring the reaction progress by quantifying the consumption of 2-nitropropane and the formation of 1-Chloro-2-nitropropane. It is also the preferred method for determining the purity of the final product.[14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the final product and can help identify byproducts.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for identifying the presence of key functional groups (e.g., the nitro group) and can be used to monitor the disappearance of starting materials.

Q4: Are there any common byproducts to watch for? A4: Yes, the primary byproduct of concern is the over-chlorinated species, 1,1-dichloro-2-nitropropane. Additionally, depending on the reaction conditions, other isomers or degradation products may form.[6] It is crucial to characterize your impurity profile during process development.

Experimental Protocols & Visualizations

Protocol: Batch Synthesis of 1-Chloro-2-nitropropane

WARNING: This procedure involves hazardous materials and should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Materials:

• 2-Nitropropane

• Sulfuryl chloride (SO₂Cl₂)

• Sodium bicarbonate

• Sodium bisulfite

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• A multi-neck, round-bottom flask equipped with a mechanical stirrer, a thermometer, an addition funnel, and a reflux condenser connected to a gas scrubber.

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. Ensure the system is dry.

• Charge Reactor: Charge the flask with 2-nitropropane. Begin stirring and cool the flask in an ice-water bath to 0-5 °C.

• Reagent Addition: Slowly add sulfuryl chloride dropwise via the addition funnel over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitoring: Monitor the reaction progress by GC until the starting material is consumed.

• Workup:

  • Cool the mixture back down to 0-5 °C.

  • Slowly add a saturated solution of sodium bisulfite to quench any unreacted sulfuryl chloride.

  • Wash the mixture with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Purify the crude product by vacuum distillation to yield pure 1-Chloro-2-nitropropane.

Visual Workflow for Production

Caption: General workflow for the batch production of 1-Chloro-2-nitropropane.

Troubleshooting Decision Tree: Low Yield

Caption: A decision tree for troubleshooting low product yield during scale-up.

Data Summary Tables

Table 1: Physical and Safety Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Hazards
2-Nitropropane	C₃H₇NO₂	89.09	120	Flammable, Toxic
Sulfuryl Chloride	SO₂Cl₂	134.97	69	Corrosive, Reacts with Water
1-Chloro-2-nitropropane	C₃H₆ClNO₂	123.54	175.2[16]	Toxic, Irritant[17]

Table 2: Recommended Scale-Up Optimization Parameters

Parameter	Laboratory Scale	Pilot / Production Scale	Rationale for Change
Reagent Addition	Manual, rapid addition	Slow, controlled addition via pump	Manages exotherm due to lower surface-area-to-volume ratio.
Mixing	Magnetic stir bar	Mechanical overhead stirrer	Ensures homogeneity in a larger volume, prevents hot spots.
Temperature Control	Ice bath	Jacketed reactor with chiller	Provides more precise and powerful temperature control.
Monitoring	TLC / End-point check	Real-time GC analysis	Allows for tighter control over reaction completion and impurity formation.

References

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• Biomedres. (2022, August 12). A Minireview of Phase-Transfer Catalysis and Recent Trends. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comprehensive Guide to the Development and Validation of a High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 1-Chloro-2-nitropropane

In the landscape of pharmaceutical development and chemical manufacturing, the precise and reliable quantification of chemical entities is paramount. 1-Chloro-2-nitropropane (CAS No. 2425-66-3), a chlorinated nitroparaffin, finds application in various chemical syntheses, including as an intermediate in the production of insecticides and rubber cements.[1][2] Its potential presence as a reactant, impurity, or degradation product necessitates a robust analytical method for its detection and quantification to ensure product quality and safety.

This guide provides an in-depth, experience-driven walkthrough for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for 1-Chloro-2-nitropropane. We will explore the rationale behind the methodological choices, present a detailed validation protocol grounded in regulatory expectations, and compare the developed HPLC method with a viable alternative, Gas Chromatography (GC).

Foundational Strategy: HPLC Method Development

The development of a successful HPLC method is a systematic process that begins with understanding the physicochemical properties of the analyte.[3] 1-Chloro-2-nitropropane is a relatively small, polar organic molecule (Molecular Weight: 123.54 g/mol ), which makes it an excellent candidate for Reverse-Phase HPLC (RP-HPLC).[4]

Our objective is to create a method that is specific, sensitive, and robust for the intended purpose of quantifying 1-Chloro-2-nitropropane.

The selection of chromatographic conditions is a critical step that dictates the success of the separation.[3]

• Column Selection: A C18 column is the workhorse of RP-HPLC and is a logical starting point. A column with dimensions of 250 mm x 4.6 mm and a particle size of 5 µm provides a good balance of efficiency and backpressure for standard HPLC systems.

• Mobile Phase: The mobile phase composition significantly influences the retention and separation of the analyte.[5] Given the polarity of 1-Chloro-2-nitropropane, a mixture of a polar organic solvent and water is appropriate. We will start with a scouting gradient of acetonitrile and water to determine the optimal isocratic conditions.[6] Acetonitrile is often preferred over methanol due to its lower viscosity and UV cutoff.

• Detection: The nitro group (-NO2) in 1-Chloro-2-nitropropane contains a chromophore that absorbs UV radiation. The UV spectrum of a similar compound, 1-Chloro-2-nitrobenzene, shows significant absorbance around 254 nm.[7] Therefore, a UV detector set at this wavelength is a suitable choice for initial development.

• Flow Rate and Temperature: A flow rate of 1.0 mL/min is standard for a 4.6 mm ID column. Column temperature will be maintained at ambient (25 °C) for initial experiments, as minor temperature fluctuations are unlikely to significantly impact the retention of this small molecule.

Objective: To establish optimal isocratic chromatographic conditions for the analysis of 1-Chloro-2-nitropropane.

Materials:

• 1-Chloro-2-nitropropane reference standard

• HPLC grade acetonitrile

• Deionized water

• C18 column (250 mm x 4.6 mm, 5 µm)

• HPLC system with UV detector

Procedure:

• Standard Preparation: Prepare a 100 µg/mL solution of 1-Chloro-2-nitropropane in a 50:50 mixture of acetonitrile and water.

• Scouting Gradient: Run a linear gradient from 20% to 80% acetonitrile over 20 minutes.

• Determine Optimal Isocratic Conditions: Based on the retention time from the scouting gradient, calculate the approximate isocratic mobile phase composition. For example, if the analyte elutes at 10 minutes in a 20-minute gradient from 20% to 80% acetonitrile, the elution solvent composition is approximately 50% acetonitrile.

• Method Optimization: Perform several isocratic runs with slight variations in the mobile phase composition (e.g., 45:55, 50:50, 55:45 acetonitrile:water) to achieve a retention time of 5-10 minutes with good peak shape (tailing factor close to 1).

The following diagram illustrates the workflow for HPLC method development:

Caption: Workflow for HPLC Method Development

Rigorous Verification: HPLC Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[8] The International Council for Harmonisation (ICH) guidelines provide a framework for performing method validation.[9][10]

The following validation parameters will be assessed:

• Specificity

• Linearity and Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

Before commencing validation, system suitability must be established to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
%RSD of Peak Area (n=6)	≤ 2.0%

The following diagram outlines the logical flow of the validation process:

Caption: HPLC Method Validation Process

Specificity Specificity is the ability to assess the analyte in the presence of components that may be expected to be present.[11]

• Protocol:

  • Inject a blank (diluent) to ensure no interfering peaks at the retention time of 1-Chloro-2-nitropropane.

  • Inject a solution of 1-Chloro-2-nitropropane.

  • If available, inject solutions of known related substances or impurities to demonstrate separation.

  • Perform peak purity analysis using a photodiode array (PDA) detector if available.

Linearity and Range Linearity is the ability of the method to elicit results that are directly proportional to the concentration of the analyte.[11]

• Protocol:

  • Prepare a series of at least five standard solutions of 1-Chloro-2-nitropropane covering the expected range (e.g., 50% to 150% of the target concentration).

  • Inject each standard in triplicate.

  • Plot a graph of peak area versus concentration.

  • Perform linear regression analysis.

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.995.[12]

Accuracy Accuracy expresses the closeness of agreement between the true value and the value found.[13]

• Protocol:

  • Prepare a sample matrix (placebo) and spike it with 1-Chloro-2-nitropropane at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percent recovery.

• Acceptance Criteria: Percent recovery typically between 98.0% and 102.0%.

Precision Precision is the degree of agreement among individual test results when the procedure is applied repeatedly.[14]

• Repeatability (Intra-assay precision):

  • Protocol: Analyze six replicate samples of 1-Chloro-2-nitropropane at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Acceptance Criteria: Relative Standard Deviation (RSD) ≤ 2.0%.

• Intermediate Precision:

  • Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: RSD ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ) LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated. LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

• Protocol (based on Signal-to-Noise ratio):

  • Prepare a series of dilute solutions of 1-Chloro-2-nitropropane.

  • Determine the concentration that gives a signal-to-noise ratio of approximately 3:1 for LOD.

  • Determine the concentration that gives a signal-to-noise ratio of approximately 10:1 for LOQ.

• Protocol (based on the standard deviation of the response and the slope):

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ = the standard deviation of the y-intercept of the regression line and S = the slope of the calibration curve.

Robustness Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[15]

• Protocol:

  • Vary parameters such as:

    • Flow rate (± 0.1 mL/min)

    • Mobile phase composition (± 2% organic)

    • Column temperature (± 5 °C)

  • Analyze the system suitability samples under each condition.

• Acceptance Criteria: System suitability parameters should remain within the acceptance criteria.

Comparative Analysis: HPLC vs. Gas Chromatography (GC)

While HPLC is a robust technique for 1-Chloro-2-nitropropane, Gas Chromatography (GC) presents a viable alternative, particularly given the analyte's volatility (Boiling Point: 175.2 °C).[16]

Feature	HPLC Method	Gas Chromatography (GC) Method
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Instrumentation	HPLC system with UV or PDA detector.	GC system with Flame Ionization Detector (FID) or Mass Spectrometer (MS).
Sample Preparation	Simple dissolution in the mobile phase.	Dissolution in a volatile organic solvent. Derivatization is not typically required.
Selectivity	High selectivity can be achieved by optimizing the mobile phase and stationary phase.	Very high selectivity, especially when coupled with a Mass Spectrometer (GC-MS).
Sensitivity	Good sensitivity (µg/mL to ng/mL range).	Excellent sensitivity (ng/mL to pg/mL range), especially with an MS detector.
Throughput	Moderate, with run times typically in the 5-15 minute range.	Can be very fast, with run times often under 10 minutes.
Cost	Moderate initial and running costs.	Higher initial cost for GC-MS, but FID is comparable to UV detectors.

Recommendation:

• For routine quality control and assay determination, the developed HPLC method is simple, reliable, and cost-effective.[5]

• For trace-level impurity analysis or identification of unknown related substances, GC-MS would be the superior technique due to its higher sensitivity and specificity.[17]

Conclusion

This guide has detailed a systematic approach to the development and validation of a reverse-phase HPLC method for the quantitative analysis of 1-Chloro-2-nitropropane. By following the principles of method development and adhering to the validation parameters set forth by the ICH, a robust and reliable analytical method can be established. The causality behind each experimental choice has been explained to provide a deeper understanding of the scientific process. The comparison with Gas Chromatography offers a broader perspective on the available analytical tools, enabling researchers and drug development professionals to select the most appropriate technique for their specific needs. The self-validating nature of the described protocols ensures the integrity and trustworthiness of the generated data.

References

• Altabrisa Group. (2025, September 24).
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• ResearchGate. (n.d.). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES.
• MDPI. (n.d.). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms.
• LookChem. (n.d.). 1-Chloro-2-nitropropane｜2425-66-3.
• Lab Manager. (2025, October 22).
• Alfa Chemistry. (n.d.). CAS 2425-66-3 1-Chloro-2-nitropropane.
• NIST. (n.d.). Propane, 1-chloro-2-nitro-.
• Slideshare. (n.d.).
• ChemicalBook. (2024, December 18). 1-Chloro-2-nitropropane | 2425-66-3.
• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2)
• PharmaCores. (2025, May 27). HPLC Method development: an overview.
• Sigma-Aldrich. (n.d.). 1-Chloro-2-nitrobenzene analytical standard 88-73-3.
• Benchchem. (n.d.). Analytical methods for the detection of 1-Chloro-2,4-dinitronaphthalene in samples.
• Agilent. (2024, March 28).

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A Comparative GC-MS Analysis of 1-Chloro-2-nitropropane and Related Nitroalkanes: A Guide for Researchers

Introduction

In the landscape of pharmaceutical development and chemical synthesis, the accurate identification and differentiation of structurally similar compounds are paramount. Nitroalkanes and their halogenated derivatives are a class of compounds frequently encountered as intermediates, solvents, or impurities. Their structural similarity often presents a significant analytical challenge. This guide provides an in-depth comparative analysis of 1-Chloro-2-nitropropane and its related parent nitroalkanes, 1-nitropropane and 2-nitropropane, utilizing Gas Chromatography-Mass Spectrometry (GC-MS). We will explore the nuances of their chromatographic behavior and mass spectrometric fragmentation patterns, offering field-proven insights to aid researchers in their analytical endeavors.

The choice of GC-MS for this analysis is predicated on its unparalleled ability to separate volatile compounds and provide definitive structural information through mass analysis. Understanding the subtle yet significant differences in how these molecules behave within the GC column and how they fragment upon electron ionization is key to their unambiguous identification and quantification.

Experimental Design and Causality

The experimental protocol outlined below is designed to be a self-validating system, ensuring robust and reproducible results. The choices of each parameter are explained to provide clarity on the underlying scientific principles.

Diagram of the GC-MS Experimental Workflow

Caption: A schematic overview of the GC-MS workflow for the comparative analysis of nitroalkanes.

Detailed Experimental Protocol

This protocol provides a robust starting point for the GC-MS analysis of the target compounds. Optimization may be required based on the specific instrumentation used.

1. Standard Preparation:

• Prepare individual stock solutions of 1-Chloro-2-nitropropane, 1-nitropropane, and 2-nitropropane in methanol at a concentration of 1000 µg/mL.

• Create a mixed standard solution containing all three analytes at a final concentration of 100 µg/mL each by diluting the stock solutions in methanol.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• GC Column: A non-polar column such as a DB-5ms (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness is recommended. This phase provides good separation for a wide range of volatile organic compounds based primarily on boiling point.[1][2][3]

• Injector:

  • Mode: Split (split ratio of 50:1 to prevent column overloading).

  • Temperature: 250 °C (to ensure rapid and complete volatilization of the analytes).

  • Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Final Hold: Hold at 200 °C for 2 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV. This standard energy provides reproducible fragmentation patterns that are comparable to library spectra.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-200.

Comparative Analysis: Chromatographic Behavior

The retention time (tR) of a compound in gas chromatography is primarily governed by its boiling point and its interactions with the stationary phase.[4] For a non-polar column like DB-5ms, elution is largely in order of increasing boiling point.

Table 1: Physicochemical Properties and Predicted GC Elution Order

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Vapor Pressure (mmHg @ 20°C)	Predicted Elution Order
2-Nitropropane	C₃H₇NO₂	89.09	120.2	13	1
1-Nitropropane	C₃H₇NO₂	89.09	132	8	2
1-Chloro-2-nitropropane	C₃H₆ClNO₂	123.54	175.2	1.16 (@ 25°C)	3

Data sourced from[5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22]

Discussion of Chromatographic Separation:

• 2-Nitropropane is expected to elute first due to its lower boiling point compared to its structural isomer, 1-nitropropane.[6][11][13][17][18][22]

• 1-Nitropropane will follow, having a slightly higher boiling point.[7][8][9][10][12][21] The difference in their boiling points should allow for baseline separation on a standard 30m GC column.

• 1-Chloro-2-nitropropane , with its significantly higher molecular weight and boiling point due to the presence of the chlorine atom, will have the longest retention time.[5][14][15][16][19] The chlorine atom increases the molecule's polarizability, leading to stronger van der Waals interactions with the stationary phase, further contributing to its later elution.

Comparative Analysis: Mass Spectrometric Fragmentation

Electron ionization at 70 eV imparts significant energy to the molecules, leading to characteristic fragmentation patterns that serve as a "fingerprint" for identification.

1-Chloro-2-nitropropane (C₃H₆ClNO₂)

Diagram of 1-Chloro-2-nitropropane Fragmentation

Caption: Proposed major fragmentation pathways for 1-Chloro-2-nitropropane.

Key Fragments and Interpretation:

• Molecular Ion ([M]⁺˙) at m/z 123 and 125: The presence of a chlorine atom results in a characteristic isotopic pattern for any chlorine-containing fragment, with the M+2 peak (m/z 125) having an intensity of approximately one-third that of the M peak (m/z 123). The molecular ion itself may be of low abundance.

• m/z 77 and 79 ([M - NO₂]⁺): A prominent fragmentation pathway for nitroalkanes is the loss of the nitro group (NO₂•, 46 Da).[23][24][25][26] This results in the formation of the chloropropyl cation, which will exhibit the characteristic 3:1 isotopic ratio for chlorine.

• m/z 75 ([M - CH₂Cl]⁺): Cleavage of the C-C bond between the nitro-substituted carbon and the chloromethyl group leads to the loss of a chloromethyl radical (•CH₂Cl, 49/51 Da), resulting in a fragment at m/z 75.

• m/z 49 and 51 ([CH₂Cl]⁺): The chloromethyl cation is a common fragment in the mass spectra of chlorinated compounds.

• m/z 42 ([C₃H₆]⁺˙): Loss of both the nitro group and the chlorine atom can lead to the formation of a propene radical cation.

1-Nitropropane (C₃H₇NO₂)

Diagram of 1-Nitropropane Fragmentation

Caption: Proposed major fragmentation pathways for 1-Nitropropane.

Key Fragments and Interpretation:

• Molecular Ion ([M]⁺˙) at m/z 89: The molecular ion is typically observed, though it may be of low intensity.

• m/z 43 ([C₃H₇]⁺): The base peak in the spectrum of 1-nitropropane is often the propyl cation, formed by the loss of the nitro group.[23][24][26]

• m/z 29 ([C₂H₅]⁺): Further fragmentation of the propyl cation can lead to the formation of an ethyl cation.

• m/z 60 ([CH₂NO₂]⁺): Cleavage of the C-C bond between the first and second carbon atoms results in this fragment.

2-Nitropropane (C₃H₇NO₂)

Diagram of 2-Nitropropane Fragmentation

Caption: Proposed major fragmentation pathways for 2-Nitropropane.

Key Fragments and Interpretation:

• Molecular Ion ([M]⁺˙) at m/z 89: Similar to 1-nitropropane, the molecular ion is observable but may be weak.

• m/z 43 ([M - NO₂]⁺): Loss of the nitro group to form the isopropyl cation is a major fragmentation pathway.

• m/z 42 ([C₃H₆]⁺˙): Loss of nitrous acid (HNO₂) is a characteristic fragmentation for secondary nitroalkanes, leading to the formation of the propene radical cation.[25]

• m/z 74 ([M - CH₃]⁺): Loss of a methyl radical results in a fragment at m/z 74.

Summary of Comparative Data

Table 2: Comparative GC-MS Data

Compound	Predicted Elution Order	Key Diagnostic Ions (m/z)	Distinguishing Features
2-Nitropropane	1	89, 43, 42, 74	Presence of a significant m/z 42 peak due to HNO₂ loss.
1-Nitropropane	2	89, 43, 29, 60	Base peak at m/z 43. Absence of a significant m/z 42 peak.
1-Chloro-2-nitropropane	3	123/125, 77/79, 75, 49/51	Presence of chlorine isotopic patterns in the molecular ion and key fragments (m/z 77/79 and 49/51).

Conclusion

The GC-MS analysis of 1-Chloro-2-nitropropane, 1-nitropropane, and 2-nitropropane reveals distinct and identifiable characteristics for each compound. Chromatographically, their separation is readily achievable on a standard non-polar GC column, with elution order governed by their boiling points. Mass spectrometrically, the fragmentation patterns provide unambiguous identification. The presence of the chlorine isotope pattern in 1-Chloro-2-nitropropane is a definitive marker. For the isomeric nitropropanes, the characteristic loss of HNO₂ (m/z 42) for 2-nitropropane distinguishes it from 1-nitropropane, which primarily shows the loss of the NO₂ group (leading to m/z 43).

This guide provides a foundational framework for researchers and scientists in drug development and related fields to confidently identify and differentiate these important nitroalkanes. The combination of predictable chromatographic behavior and unique mass spectral fragmentation patterns makes GC-MS an indispensable tool for the analysis of these and other volatile organic compounds.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 1-Chloro-2-nitropropane

For Immediate Implementation by Laboratory Personnel

As a Senior Application Scientist, it is my priority to ensure that all researchers, scientists, and drug development professionals have access to clear, actionable, and scientifically grounded safety protocols. This guide provides essential, immediate safety and logistical information for the handling of 1-Chloro-2-nitropropane, a compound that demands rigorous adherence to safety procedures due to its toxicological profile. The following protocols are designed to be a self-validating system, ensuring your safety through a deep understanding of the "why" behind each recommendation.

Understanding the Hazard: Why 1-Chloro-2-nitropropane Demands Respect

1-Chloro-2-nitropropane is a halogenated nitroalkane with a significant hazard profile. It is classified as toxic if swallowed or in contact with skin and is suspected of causing cancer.[1] The primary routes of exposure are inhalation, ingestion, and skin/eye contact. Understanding the specific risks is the first step in mitigating them.

Key Hazards:

• Toxicity: Toxic by ingestion and dermal contact.[1][2] Animal studies indicate it is highly poisonous.[3]

• Carcinogenicity: Suspected of causing cancer.[1]

• Irritation: The substance is severely irritating to the eyes and respiratory tract.[4]

• Organ Damage: May cause liver and kidney damage.

• Flammability: It is a combustible liquid and its vapors may form explosive mixtures with air.[4][5]

Hazard Classification	Description	Source
Acute Oral Toxicity	Category 4	[2]
Acute Dermal Toxicity	Category 3	[2]
Carcinogenicity	Suspected	[1]
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects	[1]

The Core of Protection: Selecting the Right Personal Protective Equipment (PPE)

A multi-layered approach to PPE is non-negotiable when handling 1-Chloro-2-nitropropane. Each component of your PPE ensemble is critical in preventing exposure.

Respiratory Protection: A Barrier Against Inhalation

Given that inhalation of vapors can cause severe respiratory irritation and potential systemic toxicity, appropriate respiratory protection is mandatory.[4]

• Minimum Requirement: When working in a well-ventilated area or a chemical fume hood, a NIOSH-approved air-purifying respirator (APR) with organic vapor (OV) cartridges is required.

• Higher Concentrations or Spills: In situations with potential for higher concentrations, such as a spill, a full-facepiece respirator with OV cartridges or a NIOSH-approved supplied-air respirator is necessary.[6] In case of inadequate ventilation, respiratory protection is essential.[7] For major spills, a self-contained breathing apparatus (SCBA) is required.

Hand Protection: Preventing Dermal Absorption

1-Chloro-2-nitropropane is toxic in contact with skin.[2] Therefore, selecting the correct gloves is paramount.

• Recommended Gloves: Wear chemical protective gloves, such as PVC or nitrile gloves. Always inspect gloves for any signs of degradation or puncture before use.[8]

• Glove Technique: Practice proper glove removal techniques to avoid contaminating your skin.[8] Dispose of contaminated gloves as hazardous waste.[8]

Eye and Face Protection: Shielding from Splashes

Direct contact with 1-Chloro-2-nitropropane can cause severe eye irritation.[4]

• Essential Protection: Chemical safety goggles with side-shields are mandatory.[9]

• Enhanced Protection: When there is a significant risk of splashing, a face shield should be worn in addition to safety goggles.[10]

Body Protection: A Full-Body Defense

To prevent accidental skin contact, appropriate body protection is crucial.

• Laboratory Coat: A chemically resistant lab coat is the minimum requirement.

• Full Protection: For larger quantities or procedures with a higher risk of splashes, a complete suit protecting against chemicals is recommended.[10] Contaminated clothing should be removed immediately and laundered by trained personnel before reuse.[11]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and ensures a controlled laboratory environment.

Pre-Handling Checklist

• Safety Data Sheet (SDS) Review: Before beginning any work, thoroughly review the SDS for 1-Chloro-2-nitropropane.[1][2]

• Engineering Controls: Ensure that your primary engineering control, the chemical fume hood, is functioning correctly.

• PPE Inspection: Inspect all PPE for damage before donning.

• Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.[9]

Handling Procedure

Caption: A streamlined workflow for the safe handling of 1-Chloro-2-nitropropane.

Emergency Response

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[6] Remove all contaminated clothing.[2] Seek immediate medical attention.[7]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[7]

• Inhalation: Move the individual to fresh air immediately.[8] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[6] Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[8] Seek immediate medical attention.[7]

• Spill Response:

  • Evacuate all non-essential personnel from the area.[11]

  • Remove all sources of ignition.[11]

  • Wear appropriate PPE, including respiratory protection.[10]

  • Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[11]

  • Collect the absorbed material into a sealed, labeled container for disposal as hazardous waste.[11]

  • Ventilate and wash the area after cleanup is complete.[11]

Decontamination and Disposal Plan: A Responsible Conclusion

Proper decontamination and disposal are essential to protect both personnel and the environment.

Decontamination

• Work Surfaces: Decontaminate all work surfaces with a suitable solvent, such as alcohol, followed by a thorough wash with soap and water.[9]

• Equipment: All equipment that has come into contact with 1-Chloro-2-nitropropane must be decontaminated before being removed from the work area.

Waste Disposal

• Hazardous Waste: All materials contaminated with 1-Chloro-2-nitropropane, including excess chemical, absorbent materials from spills, and contaminated PPE, must be disposed of as hazardous waste.[1][7]

• Container Labeling: Ensure all waste containers are properly sealed and clearly labeled.

• Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[1][11] Do not let the product enter drains.[1]

Caption: The required pathway for the responsible disposal of 1-Chloro-2-nitropropane waste.

By adhering to these rigorous safety protocols, you are not only protecting yourself and your colleagues but also ensuring the integrity of your research. Safety is a continuous process of vigilance and adherence to best practices.

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